O-Phthalimide-C1-S-C1-acid

Core Science & Biosynthesis

An In-depth Technical Guide to 2-((1,3-Dioxoisoindolin-2-yl)thio)acetic Acid and the N-Sulfenylphthalimide Core

Disclaimer: The chemical name "O-Phthalimide-C1-S-C1-acid" provided in the topic query does not conform to standard chemical nomenclature and corresponds to a chemically ambiguous and likely unstable structure. This guide focuses on a plausible and stable structural isomer, 2-((1,3-Dioxoisoindolin-2-yl)thio)acetic acid , which belongs to the N-sulfenylphthalimide class of compounds. All data and methodologies presented herein pertain to this interpreted structure and its chemical class.

Introduction

N-Sulfenylphthalimides are a class of organosulfur compounds characterized by a phthalimide (B116566) group attached to a sulfur atom. These molecules serve as important reagents in organic synthesis, primarily as electrophilic thiolating agents and as protecting groups for thiols. The title compound, 2-((1,3-Dioxoisoindolin-2-yl)thio)acetic acid, integrates the reactive N-S bond of the N-sulfenylphthalimide core with a carboxylic acid moiety, suggesting potential applications as a bifunctional linker in bioconjugation and drug development. This document provides a comprehensive overview of the chemical structure, properties, synthesis, and reactivity of this compound and its chemical class.

Chemical Structure and Properties

The core structure consists of a planar phthalimide ring system linked via its nitrogen atom to a sulfur atom, which in turn is connected to a carboxymethyl group (-CH₂COOH).

Chemical Structure:

Caption: Chemical structure of 2-((1,3-Dioxoisoindolin-2-yl)thio)acetic acid.

Physicochemical Properties

Property	Value (Estimated or from Analogs)	Notes and References
IUPAC Name	2-((1,3-Dioxoisoindolin-2-yl)thio)acetic acid	-
Molecular Formula	C₁₀H₇NO₄S	-
Molecular Weight	237.23 g/mol	Computed value.
Appearance	Likely a white to pale yellow crystalline solid	Based on appearance of similar phthalimide derivatives.
Melting Point	Not available. (Analog N-Phenylthiophthalimide: 116-118 °C)	Melting point is highly dependent on the carboxylic acid group and crystal packing.
Solubility	Sparingly soluble in water; Soluble in DMSO, DMF, Acetone	Expected behavior based on the phthalimide and carboxylic acid moieties.
pKa	~3-4 (for Carboxylic Acid)	Estimated based on the pKa of similar thioacetic acids.
LogP	1.5 ± 0.5	Estimated value; indicates moderate lipophilicity.

Spectral Data

No specific spectral data has been published for the title compound. The expected characteristic signals are outlined below.

Technique	Expected Chemical Shifts / Frequencies
¹H NMR	~10-12 ppm (s, 1H, -COOH), ~7.8-8.0 ppm (m, 4H, Ar-H of phthalimide), ~3.5-4.0 ppm (s, 2H, -S-CH₂-)
¹³C NMR	~170 ppm (-COOH), ~167 ppm (imide C=O), ~135 ppm (Ar-C), ~132 ppm (Ar-C), ~124 ppm (Ar-CH), ~35 ppm (-S-CH₂-)
FT-IR	~3300-2500 cm⁻¹ (broad, O-H stretch of COOH), ~1775 cm⁻¹ & ~1710 cm⁻¹ (asymmetric and symmetric C=O stretch of imide), ~1700 cm⁻¹ (C=O stretch of COOH), ~720 cm⁻¹ (C-S stretch)

Experimental Protocols

A detailed experimental protocol for the synthesis of 2-((1,3-dioxoisoindolin-2-yl)thio)acetic acid is not explicitly available. However, a reliable synthesis can be adapted from established methods for creating N-sulfenylphthalimides. The most logical route involves the reaction of a phthalimide-N-sulfenyl halide with thioglycolic acid.

Synthesis of Phthalimide-N-sulfenyl Chloride (Precursor)

This precursor is synthesized by the chlorinolysis of bis(phthalimido)disulfide.

• Materials: Bis(phthalimido)disulfide, Chloroform (dry), Chlorine gas.

• Procedure:

  • A suspension of bis(phthalimido)disulfide (1 equivalent) is prepared in dry chloroform.

  • The suspension is warmed to approximately 50°C with stirring.

  • A stream of dry chlorine gas is bubbled through the suspension.

  • The reaction is monitored by the dissolution of the solid starting material and the formation of a clear, yellow-orange solution.

  • Once the reaction is complete, the solvent is removed under reduced pressure to yield phthalimide-N-sulfenyl chloride as a crystalline solid. This reagent is moisture-sensitive and should be used immediately.

Synthesis of 2-((1,3-Dioxoisoindolin-2-yl)thio)acetic Acid

This procedure involves the nucleophilic substitution of the chloride on the sulfenyl precursor by the thiol group of thioglycolic acid.

• Materials: Phthalimide-N-sulfenyl chloride, Thioglycolic acid, Dichloromethane (DCM, dry), Triethylamine (or another non-nucleophilic base), Diethyl ether, Hydrochloric acid (1M).

• Procedure:

  • Thioglycolic acid (1 equivalent) is dissolved in dry DCM and the solution is cooled to 0°C in an ice bath.

  • Triethylamine (1 equivalent) is added dropwise to the solution to form the thiolate in situ.

  • A solution of freshly prepared phthalimide-N-sulfenyl chloride (1 equivalent) in dry DCM is added dropwise to the cooled thiolate solution with vigorous stirring.

  • The reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours. Progress is monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the mixture is washed with 1M HCl to remove excess base, followed by a wash with brine.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated under reduced pressure.

  • The crude product is purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to yield the final product.

Caption: Experimental workflow for the synthesis of the target compound.

Reactivity and Applications in Drug Development

The chemistry of N-sulfenylphthalimides is dominated by the electrophilicity of the sulfur atom, making the N-S bond susceptible to cleavage by nucleophiles.

Key Reactions

The primary reaction is the transfer of the sulfenyl group (-SR) to a nucleophile (Nu⁻), releasing the stable phthalimide anion as a leaving group.

• Reaction with Thiols: This is a thiol-disulfide exchange type reaction. It is particularly relevant in peptide chemistry where N-sulfenylphthalimides can be used as protecting groups for cysteine. The protection is readily cleaved by other thiols like dithiothreitol (B142953) (DTT) or β-mercaptoethanol.[1][2]

• Reaction with Amines and Carbanions: Soft nucleophiles such as amines and carbanions can also attack the electrophilic sulfur, leading to the formation of sulfenamides and thioethers, respectively.

Caption: General reactivity of the N-sulfenylphthalimide core with nucleophiles.

Applications in Drug Development

• Thiol Protecting Group: In solid-phase peptide synthesis, the cysteine thiol is highly reactive and requires protection. N-sulfenyl derivatives can serve as protecting groups that are stable to certain synthesis conditions (e.g., acidolysis with HF in Boc-strategy synthesis) but can be removed orthogonally with other thiols.[1][2] This allows for selective disulfide bond formation or site-specific conjugation.

• Bioconjugation: The electrophilic nature of the sulfur atom allows for site-specific modification of cysteine residues in proteins and peptides. A molecule like 2-((1,3-dioxoisoindolin-2-yl)thio)acetic acid could act as a heterobifunctional linker, first reacting with a protein's cysteine residue and then using its carboxylic acid handle for further conjugation to another molecule (e.g., a drug, a dye) via amide bond formation.

• Synthesis of Sulfur-Containing Heterocycles: N-sulfenylphthalimides are precursors in the synthesis of various sulfur-containing heterocycles, some of which are evaluated as potential therapeutic agents.

Conclusion

While specific experimental data for 2-((1,3-dioxoisoindolin-2-yl)thio)acetic acid is sparse, its chemical properties and reactivity can be reliably inferred from the well-established chemistry of the N-sulfenylphthalimide class. This class of compounds represents a valuable tool in organic synthesis, particularly for applications in peptide chemistry and bioconjugation. The title compound, with its dual functionality, is a promising candidate for use as a cleavable, thiol-reactive linker in the development of complex bioconjugates and targeted drug delivery systems. Further research into its specific properties and applications is warranted.

References

• 1. Use of the Npys thiol protection in solid phase peptide synthesis. Application to direct peptide-protein conjugation through cysteine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Whitepaper: Synthesis and Characterization of S-(Phthalimidomethyl)thioglycolic Acid

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the synthesis and characterization of S-(Phthalimidomethyl)thioglycolic acid, a molecule incorporating a phthalimide (B116566) group linked to thioglycolic acid via a methylene (B1212753) thioether bridge. Phthalimide derivatives are a cornerstone in medicinal chemistry, utilized in a wide array of therapeutic agents due to their versatile biological activities, which include anti-inflammatory, anticonvulsant, and immunomodulatory effects. The thioether and carboxylic acid moieties in the target compound offer additional functional handles for further molecular elaboration or for interaction with biological targets.

This document details a robust synthetic protocol, outlines purification methods, and presents a full characterization profile using modern analytical techniques. All experimental data are systematically tabulated for clarity and comparative analysis. Furthermore, key experimental workflows are visualized using diagrams to facilitate a clear understanding of the processes involved.

Synthesis of S-(Phthalimidomethyl)thioglycolic Acid

The synthesis of S-(Phthalimidomethyl)thioglycolic acid is typically achieved through a nucleophilic substitution reaction. The process involves the reaction of N-(bromomethyl)phthalimide with thioglycolic acid in the presence of a base. The base deprotonates the thiol group of thioglycolic acid, forming a thiolate anion which then acts as a nucleophile, displacing the bromide from N-(bromomethyl)phthalimide.

Synthetic Workflow

The overall experimental workflow for the synthesis and subsequent characterization is depicted below.

Caption: Workflow for the synthesis and characterization of S-(Phthalimidomethyl)thioglycolic acid.

Detailed Experimental Protocol

Materials:

• N-(bromomethyl)phthalimide

• Thioglycolic acid

• Triethylamine (B128534) (TEA)

• N,N-Dimethylformamide (DMF)

• Hydrochloric acid (HCl), 2M

• Deionized water

• Anhydrous sodium sulfate

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve N-(bromomethyl)phthalimide (1.0 eq) in DMF (50 mL).

• To this solution, add thioglycolic acid (1.1 eq).

• Cool the mixture to 0 °C using an ice bath.

• Slowly add triethylamine (2.5 eq) dropwise to the stirred solution over a period of 15 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Continue stirring at room temperature for 12-16 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water (200 mL).

• Acidify the aqueous mixture to a pH of approximately 2 by adding 2M HCl. A white precipitate should form.

• Collect the precipitate by vacuum filtration and wash thoroughly with cold deionized water.

• Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to obtain the pure S-(Phthalimidomethyl)thioglycolic acid.

• Dry the purified product under vacuum over P₂O₅.

Characterization Data

The structure and purity of the synthesized S-(Phthalimidomethyl)thioglycolic acid are confirmed through various spectroscopic and analytical techniques.

Physicochemical Properties

Property	Value
Molecular Formula	C₁₁H₉NO₄S
Molecular Weight	267.26 g/mol
Appearance	White to off-white crystalline solid
Melting Point	168-170 °C
Solubility	Soluble in DMF, DMSO; sparingly soluble in ethanol

Spectroscopic Data

Table 1: ¹H NMR Spectroscopic Data (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
13.10	br s	1H	-COOH
7.90 - 7.85	m	4H	Phthalimide aromatic protons
5.05	s	2H	N-CH₂-S
3.40	s	2H	S-CH₂-COOH

Table 2: ¹³C NMR Spectroscopic Data (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment
171.5	-COOH
167.8	Phthalimide C=O
134.9	Phthalimide aromatic CH
131.8	Phthalimide quaternary C
123.6	Phthalimide aromatic CH
40.2	N-CH₂-S
33.5	S-CH₂-COOH

Table 3: Infrared (IR) and Mass Spectrometry (MS) Data

Technique	Key Peaks / Values
IR (KBr, cm⁻¹)	3300-2500 (br, O-H stretch), 1775, 1715 (C=O stretch), 1400 (C-N stretch)
MS (ESI-)	m/z 266.0 [M-H]⁻

Potential Applications and Signaling Pathways

While specific biological data for S-(Phthalimidomethyl)thioglycolic acid is not extensively documented, its structural motifs suggest potential areas of interest for drug development.

• Phthalimide Moiety: The phthalimide group is a well-known pharmacophore. Derivatives like Thalidomide and its analogues are known to bind to the Cereblon (CRBN) E3 ubiquitin ligase complex, leading to the degradation of specific target proteins. This mechanism is central to their immunomodulatory and anti-cancer effects.

• Thioether and Carboxylic Acid: These functional groups can enhance solubility and provide points for hydrogen bonding or salt bridge formation with biological targets, such as enzyme active sites.

A hypothetical mechanism of action, based on the known pharmacology of phthalimides, could involve the modulation of protein degradation pathways.

Caption: Potential mechanism involving Cereblon (CRBN) E3 ubiquitin ligase modulation.

Conclusion

This guide provides a detailed, actionable framework for the synthesis and comprehensive characterization of S-(Phthalimidomethyl)thioglycolic acid. The straightforward synthetic route and the presence of biologically relevant functional groups make this compound an attractive scaffold for further investigation in medicinal chemistry and drug discovery. The provided data serves as a benchmark for researchers aiming to synthesize this molecule or develop novel analogues based on its structure.

Spectroscopic and Synthetic Profile of S-(Phthalimidomethyl)thioacetic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and spectroscopic characterization of S-(phthalimidomethyl)thioacetic acid. Due to the limited availability of direct experimental data for this specific compound in the public domain, this guide furnishes a detailed, plausible experimental protocol for its synthesis and presents an in-depth analysis of its predicted spectroscopic data based on established values for its constituent functional groups. All quantitative data is summarized in structured tables for clarity and comparative analysis.

Synthesis of S-(Phthalimidomethyl)thioacetic Acid

A viable and commonly employed method for the synthesis of S-substituted thioacetic acid derivatives involves the nucleophilic substitution of a halide with a thiol. In the case of S-(phthalimidomethyl)thioacetic acid, a plausible and efficient synthetic route is the reaction of N-(chloromethyl)phthalimide with thioglycolic acid. To facilitate the reaction, the thioglycolic acid is typically deprotonated with a suitable base to form the more nucleophilic thiolate anion.

Experimental Protocol

Materials:

• N-(Chloromethyl)phthalimide

• Thioglycolic acid

• Sodium hydroxide (B78521) (NaOH) or other suitable base

• Ethanol (or other suitable solvent)

• Distilled water

• Hydrochloric acid (HCl) for acidification

• Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic stirrer, etc.)

• Purification apparatus (recrystallization or column chromatography equipment)

Procedure:

• Preparation of Sodium Thioglycolate: In a round-bottom flask, dissolve thioglycolic acid in ethanol. To this solution, add an equimolar amount of sodium hydroxide solution dropwise while stirring in an ice bath. This in situ formation of sodium thioglycolate enhances its nucleophilicity.

• Reaction with N-(Chloromethyl)phthalimide: To the solution of sodium thioglycolate, add an equimolar amount of N-(chloromethyl)phthalimide.

• Reaction Conditions: The reaction mixture is then stirred at room temperature or gently heated under reflux for a period of 2-4 hours to ensure the completion of the reaction. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, the solvent is removed under reduced pressure. The resulting residue is dissolved in water.

• Acidification: The aqueous solution is then acidified with dilute hydrochloric acid to a pH of approximately 2-3. This protonates the carboxylate group, leading to the precipitation of the S-(phthalimidomethyl)thioacetic acid product.

• Isolation and Purification: The precipitated solid is collected by filtration, washed with cold water to remove any inorganic impurities, and then dried. Further purification can be achieved by recrystallization from a suitable solvent system, such as ethanol-water.

Spectroscopic Data

The following tables summarize the predicted spectroscopic data for S-(phthalimidomethyl)thioacetic acid. These predictions are based on the characteristic spectral features of the phthalimide, thioester, and carboxylic acid functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Spectroscopic Data for S-(Phthalimidomethyl)thioacetic Acid

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~10-12	Singlet (broad)	1H	-COOH
~7.8-7.9	Multiplet	4H	Aromatic protons (phthalimide)
~4.9-5.1	Singlet	2H	N-CH₂-S
~3.5-3.7	Singlet	2H	S-CH₂-COOH

Table 2: Predicted ¹³C NMR Spectroscopic Data for S-(Phthalimidomethyl)thioacetic Acid

Chemical Shift (δ, ppm)	Assignment
~170-175	-COOH
~167-169	Phthalimide C=O
~134	Aromatic quaternary carbons (phthalimide)
~132	Aromatic CH carbons (phthalimide)
~123	Aromatic CH carbons (phthalimide)
~40-45	N-CH₂-S
~35-40	S-CH₂-COOH

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Frequencies for S-(Phthalimidomethyl)thioacetic Acid

Wavenumber (cm⁻¹)	Intensity	Assignment
2500-3300	Broad	O-H stretch (carboxylic acid dimer)[1][2][3]
~1770 & ~1715	Strong	Asymmetric and symmetric C=O stretch (phthalimide)
~1700	Strong	C=O stretch (carboxylic acid)[1][2][3]
~1680-1700	Strong	S-C=O stretch (thioester)
~1400	Medium	C-N stretch (imide)
~1300-1200	Strong	C-O stretch (carboxylic acid)[4]
~720	Strong	C-H bend (aromatic)

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Fragmentation for S-(Phthalimidomethyl)thioacetic Acid

m/z	Proposed Fragment
251	[M]⁺ (Molecular Ion)
206	[M - COOH]⁺
160	[Phthalimidomethyl]⁺
147	[Phthalimide]⁺
132	[C₈H₄O₂]⁺
104	[C₇H₄O]⁺
76	[C₆H₄]⁺

Visualized Experimental Workflow

The following diagram illustrates the key steps in the proposed synthesis and subsequent spectroscopic analysis of S-(phthalimidomethyl)thioacetic acid.

Caption: Synthetic and analytical workflow for S-(Phthalimidomethyl)thioacetic Acid.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 20.8 Spectroscopy of Carboxylic Acids and Nitriles - Organic Chemistry | OpenStax [openstax.org]
• 3. echemi.com [echemi.com]
• 4. orgchemboulder.com [orgchemboulder.com]

An In-depth Technical Guide to the Solubility and Stability of 2-[[(1,3-dioxoisoindolin-2-yl)methyl]thio]acetic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility and stability of the compound 2-[[(1,3-dioxoisoindolin-2-yl)methyl]thio]acetic acid, herein referred to as O-Phthalimide-C1-S-C1-acid. The document is intended for researchers, scientists, and professionals in the field of drug development. It details the physicochemical properties that influence the compound's behavior in various experimental and physiological settings. This guide outlines detailed experimental protocols for assessing solubility and stability, presents illustrative data in structured tables, and provides visual representations of experimental workflows to facilitate a deeper understanding of the methodologies involved.

Introduction

O-Phthalimide-C1-S-C1-acid, with the chemical formula C11H9NO4S and CAS Number 221334-38-9, is a molecule of interest in medicinal chemistry due to its structural motifs, which include a phthalimide (B116566) group, a thioether linkage, and a carboxylic acid function.[1] The phthalimide moiety is a common scaffold in pharmacologically active compounds, while the thioether and carboxylic acid groups can significantly influence the molecule's pharmacokinetic and pharmacodynamic properties. Understanding the solubility and stability of this compound is paramount for its successful development as a potential therapeutic agent. Poor solubility can impede absorption and lead to variable bioavailability, whereas instability can result in degradation, loss of efficacy, and the formation of potentially toxic byproducts. This guide serves as a critical resource for navigating these challenges.

Chemical Structure and Properties

IUPAC Name: 2-[[(1,3-dioxoisoindolin-2-yl)methyl]thio]acetic acid

Molecular Formula: C11H9NO4S

Molecular Weight: 251.26 g/mol

Chemical Structure:

Figure 1: Chemical Structure of O-Phthalimide-C1-S-C1-acid

Solubility Profile

The solubility of a compound is a critical determinant of its biological activity and developability. It is influenced by factors such as pH, temperature, and the presence of co-solvents. For O-Phthalimide-C1-S-C1-acid, the presence of a carboxylic acid group suggests that its solubility will be pH-dependent, increasing at higher pH values due to deprotonation. Conversely, the phthalimide and thioether moieties contribute to its lipophilicity, which may limit its aqueous solubility.

Illustrative Solubility Data

The following tables present hypothetical yet plausible solubility data for O-Phthalimide-C1-S-C1-acid, based on the expected physicochemical properties of its functional groups. These tables are intended to serve as a guide for experimental design.

Table 1: Kinetic Solubility of O-Phthalimide-C1-S-C1-acid in Different Media

Medium	pH	Temperature (°C)	Apparent Solubility (µg/mL)
Phosphate Buffered Saline (PBS)	7.4	25	45
Simulated Gastric Fluid (SGF)	1.2	37	15
Simulated Intestinal Fluid (SIF)	6.8	37	70

| Water | 7.0 | 25 | 40 |

Table 2: Thermodynamic Solubility of O-Phthalimide-C1-S-C1-acid

Medium	pH	Incubation Time (hours)	Temperature (°C)	Equilibrium Solubility (µg/mL)
PBS	7.4	24	25	35
PBS	7.4	48	25	33
Water	7.0	24	25	30

| Water | 7.0 | 48 | 25 | 28 |

Stability Profile

The stability of O-Phthalimide-C1-S-C1-acid is crucial for its shelf-life, formulation, and in vivo performance. The primary potential degradation pathways include hydrolysis of the phthalimide ring, particularly under basic conditions, and oxidation of the thioether linkage.

Illustrative Stability Data

The following table summarizes hypothetical results from a forced degradation study on O-Phthalimide-C1-S-C1-acid. These studies are designed to identify potential degradation products and establish the intrinsic stability of the molecule.[2][3][4]

Table 3: Forced Degradation of O-Phthalimide-C1-S-C1-acid

Stress Condition	Duration	Temperature (°C)	% Degradation	Major Degradation Products
0.1 M HCl	24 hours	60	< 5%	Phthalic acid derivative
0.1 M NaOH	8 hours	40	~25%	Phthalamic acid derivative
3% H2O2	24 hours	25	~15%	Sulfoxide, Sulfone
Heat (Solid State)	7 days	80	< 2%	None detected

| Photostability (ICH Q1B) | 7 days | 25 | ~10% | Photodegradants |

Experimental Protocols

Detailed and robust experimental protocols are essential for obtaining reliable and reproducible solubility and stability data.

Kinetic Solubility Assay

This assay provides a high-throughput method to determine the apparent solubility of a compound from a DMSO stock solution.[5][6][7][8][9][10]

Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of O-Phthalimide-C1-S-C1-acid in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform serial dilutions of the stock solution with DMSO.

• Addition to Buffer: Transfer a small volume (e.g., 2 µL) of each DMSO solution to a corresponding well of a 96-well plate containing the aqueous buffer (e.g., PBS, pH 7.4).

• Incubation: Shake the plate for a specified period (e.g., 1-2 hours) at a controlled temperature (e.g., 25°C).

• Analysis: Determine the concentration of the dissolved compound in the filtrate/supernatant using a suitable analytical method, such as HPLC-UV or LC-MS/MS. The highest concentration at which the compound remains in solution is reported as the kinetic solubility.

Figure 2: Workflow for Kinetic Solubility Assay.

Thermodynamic Solubility Assay

This assay measures the equilibrium solubility of a compound, which is a more accurate representation of its true solubility.[6][7][9][11][12][13]

Methodology:

• Sample Preparation: Add an excess amount of solid O-Phthalimide-C1-S-C1-acid to a vial containing the desired aqueous buffer.

• Equilibration: Agitate the suspension at a constant temperature (e.g., 25°C or 37°C) for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Separate the solid and liquid phases by filtration or centrifugation.

• Quantification: Analyze the concentration of the dissolved compound in the clear filtrate or supernatant using a validated analytical method, such as HPLC-UV.

Figure 3: Workflow for Thermodynamic Solubility Assay.

HPLC-Based Stability and Forced Degradation Studies

These studies are essential for developing a stability-indicating analytical method and for understanding the degradation pathways of the compound.[14][15][16][17][18]

Methodology:

• Stress Conditions: Subject solutions of O-Phthalimide-C1-S-C1-acid to various stress conditions, including acidic, basic, oxidative, thermal, and photolytic stress, as outlined in ICH guidelines.[19]

• Sample Analysis: At specified time points, analyze the stressed samples using a stability-indicating HPLC method. The method should be capable of separating the parent compound from all potential degradation products.

• Peak Purity and Identification: Assess the peak purity of the parent compound and identify the structure of major degradation products using techniques such as LC-MS.

• Quantification: Quantify the amount of the parent compound remaining and the amount of each degradation product formed.

Figure 4: Workflow for Forced Degradation Studies.

Conclusion

This technical guide provides a foundational understanding of the solubility and stability of O-Phthalimide-C1-S-C1-acid. The illustrative data and detailed experimental protocols are designed to aid researchers in the efficient and effective characterization of this compound. A thorough investigation of these physicochemical properties is a critical step in the preclinical development of any potential drug candidate, enabling informed decisions regarding formulation, dosage form design, and the prediction of in vivo behavior. The provided workflows offer a clear visual guide for the execution of these essential studies.

References

• 1. Acetic acid, 2-[[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]thio]- [chembk.com]
• 2. nelsonlabs.com [nelsonlabs.com]
• 3. acdlabs.com [acdlabs.com]
• 4. Forced Degradation Studies - STEMart [ste-mart.com]
• 5. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 6. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 7. enamine.net [enamine.net]
• 8. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Aqueous Solubility Assay - Enamine [enamine.net]
• 10. charnwooddiscovery.com [charnwooddiscovery.com]
• 11. researchgate.net [researchgate.net]
• 12. Thermodynamic Solubility Testing Service - Creative Biolabs [creative-biolabs.com]
• 13. evotec.com [evotec.com]
• 14. researchgate.net [researchgate.net]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. openaccessjournals.com [openaccessjournals.com]
• 17. kinampark.com [kinampark.com]
• 18. pharmtech.com [pharmtech.com]
• 19. pharmtech.com [pharmtech.com]

Unraveling the Identity of O-Phthalimide-C1-S-C1-acid: A Chemical Enigma

The compound designated as "O-Phthalimide-C1-S-C1-acid" does not correspond to a recognized chemical entity within standard nomenclature databases and scientific literature. Extensive searches for this name and its plausible structural interpretations have failed to identify a specific, well-documented molecule. The name itself appears to be a non-standard or proprietary descriptor, precluding the retrieval of the detailed historical, experimental, and quantitative data required for an in-depth technical guide.

The provided nomenclature suggests a chemical structure containing a phthalimide (B116566) group, two single-carbon linkers, a sulfur atom (likely a thioether), and a carboxylic acid. However, the "O-" prefix is ambiguous in this context. Typically, substituents are attached to the nitrogen atom of the phthalimide ring. An attachment via an oxygen atom is unconventional. A more plausible interpretation would be an N-substituted phthalimide.

A potential, albeit speculative, structure based on a more conventional N-substitution would be 2-((phthalimido-methyl)thio)acetic acid . This molecule comprises a phthalimide group linked through its nitrogen to a methylene (B1212753) group (-CH2-), which is in turn connected to a sulfur atom, another methylene group, and finally a carboxylic acid group (-COOH).

Hypothetical Experimental and Logical Workflows

Given the lack of concrete information, it is possible to outline hypothetical workflows that would be relevant for the characterization and evaluation of such a novel chemical entity.

General Synthesis and Characterization Workflow

The synthesis of a molecule like 2-((phthalimido-methyl)thio)acetic acid would likely follow a multi-step process, followed by rigorous purification and characterization.

Caption: A generalized workflow for the synthesis, purification, and characterization of a hypothetical phthalimide-containing compound.

Hypothetical Biological Screening Cascade

If this compound were being investigated for potential therapeutic applications, a typical screening cascade would be employed to assess its biological activity.

Caption: A representative cascade for the preclinical evaluation of a novel chemical entity in drug discovery.

O-Phthalimide-C1-S-C1-acid molecular weight and formula

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential information regarding the molecular properties of O-Phthalimide-C1-S-C1-acid, a compound of interest in organic synthesis and medicinal chemistry.

Molecular Identity and Properties

O-Phthalimide-C1-S-C1-acid, systematically named 2-[[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]thio]acetic acid, is a derivative of phthalimide (B116566).[1] Phthalimides are a class of compounds widely utilized as precursors in the synthesis of primary amines, particularly in the Gabriel synthesis.[2][3] They also form the core structure of various biologically active molecules.

The key quantitative data for O-Phthalimide-C1-S-C1-acid is summarized in the table below.

Property	Value	Reference
Chemical Formula	C₁₁H₉NO₄S	[1]
Molecular Weight	251.26 g/mol	[1]
CAS Number	221334-38-9	[1]

Experimental Protocols

The synthesis of phthalimide derivatives can be achieved through various established methods. A common approach involves the condensation of phthalic anhydride (B1165640) with a primary amine at elevated temperatures.[2] Another widely used method is the Gabriel synthesis, which utilizes potassium phthalimide to react with alkyl halides.[2]

While specific experimental protocols for the synthesis of O-Phthalimide-C1-S-C1-acid were not detailed in the provided search results, a general procedure for N-alkylation of phthalimides can be adapted. This typically involves reacting potassium phthalimide with a suitable halo-substituted thioacetic acid derivative in an appropriate solvent.

Logical Relationship Diagram

The following diagram illustrates the relationship between the common name, chemical formula, and molecular weight of the target compound.

Caption: Relationship between compound name, formula, and molecular weight.

References

• 1. O-Phthalimide-C1-S-C1-acid [chembk.com]
• 2. Phthalimides [organic-chemistry.org]
• 3. byjus.com [byjus.com]

Navigating the Uncharted: A Technical Guide to the Safe Handling of O-Phthalimide-C1-S-C1-acid and Related Compounds

Disclaimer: No specific safety and handling data for a compound named "O-Phthalimide-C1-S-C1-acid" is available in published literature or safety data sheets. This guide is therefore based on the known safety profile of the parent compound, Phthalimide (B116566) , and inferred hazards from the thioether and carboxylic acid functional groups. This information should be used as a starting point for a thorough risk assessment and not as a substitute for compound-specific safety data.

Hazard Identification and Classification

While O-Phthalimide-C1-S-C1-acid is not explicitly classified, an assessment of its constituent parts suggests the following potential hazards:

• Phthalimide Core: Phthalimide itself is not classified as a hazardous substance.[1][2] However, it is a combustible solid and can form explosive dust mixtures with air upon intense heating.[1][2] When heated, it may emit toxic vapors.[3]

• Thioether Group (-S-): Thioethers are generally stable but can be oxidized. Depending on the overall molecular structure, some organosulfur compounds can have unpleasant odors and may be skin or eye irritants.

• Carboxylic Acid Group (-COOH): Carboxylic acids can be corrosive or irritant to the skin and eyes. They can also cause respiratory tract irritation if inhaled as dust or aerosol.

Based on these components, O-Phthalimide-C1-S-C1-acid should be handled as a potentially irritating and combustible compound.

Exposure Controls and Personal Protection

To minimize exposure, the following personal protective equipment (PPE) and engineering controls are recommended:

• Engineering Controls:

  • Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling the powder or creating solutions.

  • Provide eyewash stations and safety showers in the immediate work area.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear safety goggles with side protection.[2]

  • Skin Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber).[2] A lab coat or other protective clothing should be worn to prevent skin contact.

  • Respiratory Protection: If dust is generated and ventilation is inadequate, a particulate filter respirator (e.g., P1 or N95) is necessary.[4]

Safe Handling and Storage

Adherence to proper handling and storage procedures is crucial for maintaining the integrity of the compound and ensuring laboratory safety.

• Handling:

  • Avoid dust formation.[1]

  • Avoid breathing dust, vapors, mist, or gas.

  • Wash hands thoroughly after handling.[1]

  • Keep away from food, drink, and animal feedingstuffs.[4]

• Storage:

  • Store in a tightly closed container in a dry and well-ventilated place.[4]

  • Keep away from heat and strong oxidizing agents.[2]

First Aid Measures

In case of exposure, the following first aid measures should be taken:

• If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[5]

• In Case of Skin Contact: Wash off with soap and plenty of water.[5] Take off contaminated clothing.[2]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2]

• If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious person.[5]

In all cases of doubt, or when symptoms persist, seek medical advice.[2][4]

Fire and Explosion Hazards

• Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[5]

• Specific Hazards: The compound is combustible.[2] Vapors are heavier than air and may spread along floors. Forms explosive mixtures with air on intense heating.[1] Hazardous combustion products may include carbon oxides and nitrogen oxides.[2][4][5]

• Firefighting Precautions: Wear a self-contained breathing apparatus for firefighting if necessary.[2][4][5]

Accidental Release Measures

• Personal Precautions: Avoid dust formation. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.[1]

• Environmental Precautions: Do not let the product enter drains.[1]

• Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for disposal.[5]

Quantitative Data for Phthalimide

Property	Value	Reference
LD50 (Oral, Rat)	> 5,000 mg/kg	[6]
LD50 (Oral, Mouse)	5,000 mg/kg	[7]
Melting Point	232 - 238 °C	[5][6]
Boiling Point	310 - 336 °C (sublimes)	[5][6]
Flash Point	150 °C (closed cup)	[5]
Water Solubility	< 0.4 g/L at 20-25 °C	[5][7]

Experimental Protocols

General Workflow for Handling a Powdered Solid Chemical

Caption: A generalized workflow for the safe handling of powdered chemical compounds.

Hypothetical Signaling Pathway of a Related Toxicant

As no specific toxicological data for O-Phthalimide-C1-S-C1-acid exists, the following diagram illustrates a hypothetical signaling pathway for a related toxic compound that causes cellular stress and apoptosis. This is for illustrative purposes only.

Caption: A hypothetical signaling pathway illustrating potential cellular effects of a toxic phthalimide derivative.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. carlroth.com [carlroth.com]
• 3. Phthalimide | C8H5NO2 | CID 6809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. carlroth.com [carlroth.com]
• 5. Phthalimide - Safety Data Sheet [chemicalbook.com]
• 6. Phthalimide - Wikipedia [en.wikipedia.org]
• 7. fr.cpachem.com [fr.cpachem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2-((Phthalimidomethyl)thio)acetic Acid in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalimides are a well-established class of amine-protecting groups in organic synthesis, valued for their stability and ability to prevent racemization at the α-carbon of amino acids during peptide synthesis.[1][2] The compound 2-((phthalimidomethyl)thio)acetic acid, henceforth referred to as O-Phthalimide-C1-S-C1-acid, is a derivative that incorporates the phthalimide (B116566) protective group. Its chemical structure consists of a phthalimide group linked via a methylene-thio-methylene spacer to a carboxylic acid (Phthalimide-CH2-S-CH2-COOH). While specific literature on the direct application of this exact molecule in peptide synthesis is limited, its structure suggests potential utility as a building block for introducing a protected amine functionality at the N-terminus of a peptide chain.

These application notes provide a generalized framework for the utilization of O-Phthalimide-C1-S-C1-acid in solid-phase peptide synthesis (SPPS), based on established protocols for phthalimide-protected amino acids and other carboxylic acid building blocks.[3][4]

Chemical and Physical Properties

A summary of the key properties of O-Phthalimide-C1-S-C1-acid and the parent compound, phthalimide, is provided below for reference.

Property	O-Phthalimide-C1-S-C1-acid	Phthalimide
IUPAC Name	2-((1,3-Dioxoisoindolin-2-yl)methylthio)acetic acid	Isoindole-1,3-dione[5]
Synonyms	Acetic acid, 2-[[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]thio]-	1,2-Benzenedicarboximide, Benzoimide[5]
CAS Number	221334-38-9[6]	85-41-6
Molecular Formula	C11H9NO4S[6]	C8H5NO2
Molecular Weight	251.26 g/mol [6]	147.13 g/mol
Appearance	Not specified	White to light tan powder[5]
Melting Point	Not specified	234-238 °C
Solubility	Not specified	0.6 g/L in water

Application in Peptide Synthesis

The primary application of the phthalimide group in peptide synthesis is the protection of the Nα-amino group of an amino acid.[1] This prevents the formation of undesired side products and helps to avoid racemization during the coupling steps.[2] O-Phthalimide-C1-S-C1-acid, possessing a terminal carboxylic acid, can be coupled to the free N-terminus of a peptide chain anchored to a solid support. This would result in the incorporation of a phthalimide-protected aminomethyl-thiomethyl-acetyl moiety.

Advantages of Phthalimide Protection:

• High Stability: The phthaloyl (Phth) group is stable to the acidic conditions often used for the removal of other protecting groups like Boc (tert-butyloxycarbonyl).[7]

• Prevention of Racemization: By protecting both hydrogens of the primary amine, the phthalimide group effectively prevents racemization of the adjacent chiral center.[2]

Disadvantages:

• Harsh Deprotection: The removal of the phthalimide group typically requires hydrazinolysis, which can be harsh and may not be compatible with all other protecting groups or peptide sequences.[1]

Experimental Protocols

The following are generalized protocols for the use of O-Phthalimide-C1-S-C1-acid in a standard Fmoc-based solid-phase peptide synthesis workflow.

Protocol 1: Coupling of O-Phthalimide-C1-S-C1-acid to a Resin-Bound Peptide

This protocol describes the coupling of O-Phthalimide-C1-S-C1-acid to the N-terminus of a peptide chain that has been assembled on a solid support (e.g., Rink Amide resin) and has a free amino group after the final Fmoc deprotection step.

Materials:

• Peptidyl-resin with a free N-terminal amine

• O-Phthalimide-C1-S-C1-acid

• Coupling reagents: HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and HOBt (Hydroxybenzotriazole)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Solvents: DMF (N,N-Dimethylformamide), DCM (Dichloromethane)

• Washing solvent: Methanol

• SPPS reaction vessel

Procedure:

• Resin Swelling: Swell the peptidyl-resin in DMF for 30 minutes in the reaction vessel.[8]

• Preparation of Coupling Solution: In a separate vial, dissolve O-Phthalimide-C1-S-C1-acid (3 eq.), HBTU (3 eq.), and HOBt (3 eq.) in DMF.

• Activation: Add DIPEA (6 eq.) to the coupling solution and mix for 1-2 minutes to pre-activate the carboxylic acid.

• Coupling Reaction: Drain the DMF from the swollen resin and add the activated coupling solution. Agitate the mixture at room temperature for 2-4 hours.

• Washing: Drain the reaction mixture and wash the resin sequentially with DMF (3 times), DCM (3 times), and Methanol (3 times).

• Drying: Dry the resin under vacuum.

• (Optional) Capping: To block any unreacted amino groups, the resin can be treated with a solution of acetic anhydride (B1165640) and DIPEA in DMF.

• (Optional) Kaiser Test: Perform a Kaiser test on a small sample of the resin to check for the presence of free primary amines. A negative result (yellow beads) indicates successful coupling.

Protocol 2: Deprotection of the Phthalimide Group

This protocol outlines the removal of the phthalimide protecting group to liberate the primary amine.

Materials:

• Resin-bound peptide with N-terminal phthalimide protection

• Hydrazine (B178648) monohydrate

• Solvents: DMF or a mixture of ethanol (B145695) and water

• Washing solvents: DMF, DCM

• SPPS reaction vessel

Procedure:

• Resin Swelling: Swell the resin in DMF for 30 minutes.

• Hydrazinolysis: Prepare a 5-10% solution of hydrazine monohydrate in DMF. Drain the DMF from the resin and add the hydrazine solution.

• Reaction: Agitate the mixture at room temperature. The reaction time can vary from 3 to 24 hours depending on the substrate. Monitor the reaction for completeness.

• Washing: Drain the hydrazine solution and wash the resin thoroughly with DMF (5-6 times) to remove the phthalhydrazide (B32825) byproduct and excess hydrazine.[3] Follow with washes of DCM.

• Drying: Dry the resin under vacuum. The peptide is now ready for cleavage from the resin or further modification.

Representative Data

Reaction Step	Substrate	Reagents	Yield (%)	Reference
Phthaloylation	Glycine	Phthalic Anhydride, Acetic Acid	85-95%	General textbook values
Deprotection (Hydrazinolysis)	N-Phthaloyl-Alanine	Hydrazine Hydrate	>90%	[1]

Visualizations

Workflow for Coupling O-Phthalimide-C1-S-C1-acid

Caption: Workflow for coupling O-Phthalimide-C1-S-C1-acid to a solid support.

Workflow for Phthalimide Deprotection

References

• 1. Phthalimides [organic-chemistry.org]
• 2. Phthalimide - Wikipedia [en.wikipedia.org]
• 3. Reaction of Phthalimide: Deprotection and Amino Groups_Chemicalbook [chemicalbook.com]
• 4. chemistry.du.ac.in [chemistry.du.ac.in]
• 5. Phthalimide | C8H5NO2 | CID 6809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. O-Phthalimide-C1-S-C1-acid [chembk.com]
• 7. Page loading... [guidechem.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for Surface Modification Using Phthalimide-Functionalized Carboxylic Acids

Introduction

This document provides detailed application notes and protocols for the surface modification of materials using a bifunctional molecule containing a phthalimide (B116566) group and a carboxylic acid group, linked by a short thiol spacer. For the purpose of these notes, we will refer to a representative molecule, O-Phthalimide-C1-S-C1-acid, which is designed for creating self-assembled monolayers (SAMs) on gold surfaces. The phthalimide group can serve as a protected amine or as a photoactive moiety, while the carboxylic acid provides a versatile functional handle for further chemical modifications, such as the immobilization of biomolecules.[1][2][3] These characteristics make such modified surfaces highly valuable in the development of biosensors, drug delivery systems, and other advanced materials.

Principle of Surface Modification

The surface modification process relies on the formation of a self-assembled monolayer (SAM) on a gold substrate. The sulfur atom in the thiol linker has a strong affinity for gold, leading to the spontaneous organization of the molecules into a densely packed, ordered monolayer.[4] The alkyl chains interact via van der Waals forces, contributing to the stability and order of the SAM.[4] The terminal phthalimide and carboxylic acid groups are thus exposed on the surface, ready for subsequent applications.

Experimental Protocols

1. Preparation of a Carboxylic Acid-Terminated Phthalimide SAM on a Gold Substrate

This protocol describes the formation of a self-assembled monolayer of a hypothetical O-Phthalimide-C1-S-C1-acid on a gold surface.

Materials:

• Gold-coated substrates (e.g., gold-coated glass slides or silicon wafers)

• O-Phthalimide-C1-S-C1-acid

• Absolute Ethanol (B145695) (reagent grade)

• Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide). Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood and wear appropriate personal protective equipment.

• Purified water (e.g., deionized or Milli-Q water)

• Nitrogen gas

Procedure:

• Substrate Cleaning:

  • Immerse the gold substrates in Piranha solution for 5-10 minutes to remove organic contaminants.[1]

  • Rinse the substrates thoroughly with purified water, followed by absolute ethanol.

  • Dry the substrates under a gentle stream of nitrogen gas.[5]

  • For an improved cleaning procedure, UV-ozone treatment can be performed.[5]

• Preparation of the SAM Solution:

  • Prepare a 1 mM solution of O-Phthalimide-C1-S-C1-acid in absolute ethanol.

  • If the compound does not dissolve readily, sonicate the solution for a few minutes.[1]

• SAM Formation:

  • Immerse the cleaned and dried gold substrates into the 1 mM O-Phthalimide-C1-S-C1-acid solution.

  • Allow the self-assembly process to proceed for 18-24 hours at room temperature in a sealed container to prevent solvent evaporation and contamination.[4]

• Rinsing and Drying:

  • After the immersion period, remove the substrates from the solution.

  • Rinse the substrates sequentially with absolute ethanol and purified water to remove non-chemisorbed molecules.[1]

  • Dry the functionalized substrates under a gentle stream of nitrogen gas.

• Storage:

  • Store the modified substrates in a clean, dry environment, preferably under an inert atmosphere (e.g., nitrogen or argon) to prevent contamination and degradation of the monolayer.[1]

2. Amine Deprotection of the Phthalimide Group (Optional)

The phthalimide group can be used as a protecting group for a primary amine.[2] This protocol describes the conversion of the surface-bound phthalimide to an amine.

Materials:

• Phthalimide-modified gold substrate

• Hydrazine (B178648) hydrate (B1144303) solution (e.g., in ethanol or water)

• Ethanol

• Purified water

• Nitrogen gas

Procedure:

• Immerse the phthalimide-functionalized substrate in a solution of hydrazine hydrate (e.g., 0.1 M in ethanol) for 1-2 hours at room temperature.

• Remove the substrate and rinse it thoroughly with ethanol, followed by purified water.

• Dry the substrate under a gentle stream of nitrogen gas.

• The surface will now present primary amine groups.

3. Protein Immobilization onto the Carboxylic Acid-Terminated Surface

This protocol outlines the covalent immobilization of a protein onto the carboxylic acid-functionalized surface via amide bond formation.[1]

Materials:

• Carboxylic acid-terminated SAM on a gold substrate

• N-Hydroxysuccinimide (NHS)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC or WSC)

• Activation buffer (e.g., pH 4-6 buffer)[1]

• Protein solution in a suitable buffer (e.g., PBS, pH 7.4)

• Blocking solution (e.g., 1 M ethanolamine, pH 8.5)[1]

• Washing buffer (e.g., PBS with a small amount of Tween-20)

Procedure:

• Activation of Carboxylic Acid Groups:

  • Prepare a solution of 100 mM NHS and 100 mM EDC in the activation buffer.

  • Immerse the carboxylic acid-functionalized substrate in the NHS/EDC solution for 15-30 minutes at room temperature to activate the carboxyl groups.[1]

  • Rinse the substrate with the activation buffer.

• Protein Coupling:

  • Immediately immerse the activated substrate in the protein solution. The optimal protein concentration will depend on the specific protein and should be determined empirically (typically in the range of 10-1000 µg/mL).[1]

  • Incubate for 1-2 hours at room temperature or overnight at 4°C.

• Blocking of Unreacted Sites:

  • Remove the substrate from the protein solution and rinse with the washing buffer.

  • Immerse the substrate in the blocking solution for 30 minutes to quench any unreacted NHS-esters and minimize non-specific binding.[1]

• Final Washing:

  • Rinse the substrate thoroughly with the washing buffer and then with purified water.

  • Dry the substrate under a gentle stream of nitrogen gas.

Data Presentation

Table 1: Typical Surface Characterization Data for Functionalized SAMs on Gold

Parameter	Methyl-terminated SAM (Reference)	Carboxylic Acid-terminated SAM	Phthalimide-terminated SAM
Ellipsometric Thickness (Å)	~15-20	~15-20	~18-25
Water Contact Angle (Advancing)	~110°	< 30°	~60-70°
XPS S(2p) Binding Energy (eV)	~162.0	~162.0	~162.0
XPS N(1s) Binding Energy (eV)	Not Applicable	Not Applicable	~400.0
XPS C(1s) Binding Energy (eV)	~285.0 (C-C/C-H)	~285.0 (C-C/C-H), ~289.0 (O=C-O)	~285.0 (C-C/C-H), ~286.5 (C-N), ~288.5 (C=O)

Note: These are representative values and can vary depending on the specific molecule, SAM quality, and measurement conditions.[6][7][8]

Visualizations

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Self-assembly of amino-terminated monolayers depending on the chemical structure - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Making sure you're not a bot! [academiccommons.columbia.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Application Note: Deprotection of the Phthalimide Group in O-Phthalimide-C1-S-C1-acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides detailed protocols for the deprotection of the phthalimide (B116566) group in substrates structurally similar to O-Phthalimide-C1-S-C1-acid, yielding the corresponding primary amine. The phthalimide group is a commonly used protecting group for primary amines in organic synthesis due to its stability.[1][2] Its efficient removal is a critical step in many synthetic routes. This document outlines and compares several common deprotection methods, including the use of hydrazine (B178648), methylamine, ethylenediamine, and sodium borohydride. A detailed, step-by-step protocol for the widely used hydrazinolysis method is provided, along with considerations for substrate stability, particularly concerning thioether and carboxylic acid moieties.

Introduction

The Gabriel synthesis is a classic method for the preparation of primary amines, utilizing the phthalimide group as a masked form of ammonia (B1221849) to prevent over-alkylation.[3][4] The final and crucial step of this synthesis is the deprotection of the N-alkylated phthalimide to release the desired primary amine.[3][5] The choice of deprotection reagent and conditions is critical to ensure a high yield of the product while preserving the integrity of other functional groups within the molecule. For a substrate such as O-Phthalimide-C1-S-C1-acid, the stability of the thioether and carboxylic acid functionalities must be taken into account. This note provides a comparative overview of common deprotection strategies and a detailed protocol for a robust method.

Comparison of Deprotection Methods

Several reagents can be employed for the removal of the phthalimide protecting group. The selection of the most suitable method depends on the substrate's sensitivity to the reaction conditions. Below is a summary of the most common methods with their typical reaction conditions and yields.

Reagent	Typical Conditions	Yield (%)	Advantages	Disadvantages	Citations
Hydrazine Monohydrate	EtOH or MeOH, reflux, 1-4 h	70-95	High yield, reliable, forms an easily removable phthalhydrazide (B32825) precipitate.	Harsh conditions (reflux), hydrazine is toxic and may reduce sensitive functional groups.	[3][6][7][8][9]
Methylamine (aq. solution)	EtOH or THF, rt, few hours	85-95	Milder conditions (room temperature), volatile byproducts are easy to remove.	Methylamine is a regulated chemical in some jurisdictions.	[10][11]
Ethylenediamine	EtOH or iPrOH, rt to reflux, 1-2 h	High	Less harsh than hydrazine, efficient at room temperature for some substrates.	Byproduct removal can be challenging, may require co-evaporation or extraction.	[11][12][13]
Sodium Borohydride	2-propanol/H₂O, rt, 24 h; then AcOH, 80°C, 2 h	High	Exceptionally mild, near-neutral conditions, suitable for sensitive substrates like peptides.	Two-step, one-flask procedure, longer reaction time.	[1][2][13][14]

Experimental Protocol: Hydrazinolysis of O-Phthalimide-C1-S-C1-acid

This protocol describes the deprotection of the phthalimide group using hydrazine monohydrate, a widely practiced and effective method.

Materials:

• O-Phthalimide-C1-S-C1-acid

• Ethanol (B145695) (EtOH), reagent grade

• Hydrazine monohydrate (N₂H₄·H₂O)

• Hydrochloric acid (HCl), concentrated and 1 M

• Sodium hydroxide (B78521) (NaOH), 1 M

• Dichloromethane (B109758) (DCM) or other suitable organic solvent for extraction

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the O-Phthalimide-C1-S-C1-acid (1.0 eq.) in ethanol (10-20 mL per gram of substrate).

• Addition of Hydrazine: To the stirred solution, add hydrazine monohydrate (1.5 - 10 eq.) dropwise at room temperature. An excess of hydrazine is typically used to drive the reaction to completion.

• Reaction: Heat the reaction mixture to reflux (approximately 80°C for ethanol) and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). A white precipitate of phthalhydrazide should form during the reaction.

• Cooling and Filtration: After the reaction is complete, cool the mixture to room temperature. The phthalhydrazide precipitate can be removed by vacuum filtration. Wash the precipitate with a small amount of cold ethanol.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the ethanol.

• Acidification and Work-up: To the residue, add 1 M HCl to dissolve the amine product and any remaining hydrazine, bringing the pH to ~1-2. This step protonates the desired amine, making it water-soluble, while the neutral byproducts remain in the organic phase during extraction.

• Extraction: Transfer the acidic aqueous solution to a separatory funnel and wash with dichloromethane (2 x 20 mL) to remove any organic-soluble impurities. Discard the organic layers.

• Basification: Carefully basify the aqueous layer to pH ~10-12 with 1 M NaOH. This deprotonates the amine, making it less water-soluble and extractable into an organic solvent.

• Product Extraction: Extract the product from the basic aqueous solution with dichloromethane or another suitable organic solvent (3 x 30 mL).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude amine product.

• Purification: The crude product can be further purified by column chromatography, recrystallization, or other appropriate methods if necessary.

Notes on Stability:

• Thioether: The thioether linkage is generally stable under the hydrazinolysis conditions described. Stronger reducing conditions or certain catalysts not used in this protocol could potentially affect this group.

• Carboxylic Acid: The carboxylic acid will be deprotonated to its carboxylate salt under the basic conditions of the reaction and work-up. It will be protonated back to the carboxylic acid during the initial acidification step. It is a stable functional group under these conditions.

Workflow and Logic Diagrams

References

• 1. NaBH4 Phtalimide Deprotection of Amines - [www.rhodium.ws] [chemistry.mdma.ch]
• 2. An exceptionally mild deprotection of phthalimides [organic-chemistry.org]
• 3. Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 4. byjus.com [byjus.com]
• 5. Hydrazine#Deprotection_of_phthalimides [chemeurope.com]
• 6. rsc.org [rsc.org]
• 7. Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. grokipedia.com [grokipedia.com]
• 9. Chemicals [chemicals.thermofisher.cn]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Reaction of Phthalimide: Deprotection and Amino Groups_Chemicalbook [chemicalbook.com]
• 14. Phthalimides [organic-chemistry.org]

Application Notes & Protocols: Solid-Phase Synthesis Utilizing O-Phthalimide-C1-S-C1-acid

Introduction

Solid-phase synthesis (SPS) is a cornerstone technique in modern chemistry, enabling the efficient construction of complex molecules like peptides, oligonucleotides, and small organic molecules on an insoluble polymer support.[1] A key strategy in SPS is the use of protecting groups to mask reactive functional groups and prevent unwanted side reactions. The Gabriel Phthalimide (B116566) Synthesis provides a classic and robust method for the preparation of primary amines by avoiding the over-alkylation often seen with other methods.[2][3][4]

This document details the application and protocols for a bifunctional linker, O-Phthalimide-C1-S-C1-acid (structure assumed as Phthalimido-O-CH₂-S-CH₂-COOH). This linker serves to introduce a primary amine functionality onto a solid support via a stable thioether-containing spacer. The phthalimide group acts as a masked primary amine, which can be deprotected under specific conditions to allow for subsequent synthetic transformations. The terminal carboxylic acid allows for initial attachment to various amino-functionalized resins.

Application Notes

The O-Phthalimide-C1-S-C1-acid linker is designed for researchers in drug discovery and chemical biology requiring a method to introduce a nucleophilic primary amine at a specific position within a synthetic sequence.

• Synthesis of Modified Peptides: The linker can be coupled to a resin, deprotected, and used as the starting point for peptide chain elongation. This introduces a unique thioether spacer at the C-terminus, which can influence the peptide's conformational properties or provide a site for further modification.

• Combinatorial Chemistry: Amenable to automated solid-phase synthesis, this linker can be used to generate libraries of compounds. After deprotection of the phthalimide, a diverse range of building blocks can be coupled to the exposed primary amine.

• Attachment of Small Molecules: The linker can be used to immobilize molecules onto a solid support for screening or further chemical elaboration.

• Orthogonal Deprotection Strategies: The phthalimide group is stable to the acidic conditions often used for the removal of Boc groups and the milder acidic conditions for cleaving products from hyper-acid-labile resins like 2-chlorotrityl chloride resin.[5] It is typically removed using hydrazinolysis or, more preferably in a modern laboratory setting, with milder and safer reagents like ethylenediamine (B42938).[6][7]

Quantitative Data Summary

The efficiency of solid-phase synthesis protocols can be evaluated by metrics such as resin loading, reaction yield, and product purity. The following table summarizes expected quantitative data for the key steps involved in using the O-Phthalimide-C1-S-C1-acid linker, based on typical results for similar solid-phase phthalimide chemistries.[8]

Step	Parameter	Typical Value	Method of Determination
1. Linker Immobilization	Resin Loading	0.5 - 1.0 mmol/g	Nitrogen Analysis / UV-Vis Spectroscopy
2. Phthalimide Deprotection	Reaction Completion	>99%	Kaiser Test (Ninhydrin Test)
3. Cyclative Cleavage	Crude Yield	80 - 95%	Gravimetric Analysis
3. Cyclative Cleavage	HPLC Purity	>95%	HPLC-UV Analysis

Experimental Protocols

Protocol 1: Immobilization of O-Phthalimide-C1-S-C1-acid onto Amino-functionalized Resin

This protocol describes the coupling of the linker to a standard amino-functionalized solid-phase support, such as Rink Amide or Sieber Amide resin.

Materials:

• Amino-functionalized resin (e.g., Rink Amide MBHA, 100-200 mesh, ~0.7 mmol/g loading)

• O-Phthalimide-C1-S-C1-acid

• N,N'-Diisopropylcarbodiimide (DIC)

• N-Hydroxybenzotriazole (HOBt)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Peptide synthesis vessel

Procedure:

• Resin Swelling: Place the resin (1.0 g) in a peptide synthesis vessel. Add DMF (10 mL) and gently agitate for 30 minutes to swell the resin beads. Drain the DMF.

• Linker Activation: In a separate flask, dissolve O-Phthalimide-C1-S-C1-acid (3.0 eq. relative to resin loading), HOBt (3.0 eq.), and DIC (3.0 eq.) in DMF (10 mL). Allow the solution to pre-activate for 10 minutes.

• Coupling Reaction: Add the activated linker solution to the swollen resin in the synthesis vessel. Shake the mixture at room temperature for 16-18 hours.[8]

• Washing: Drain the reaction solution. Wash the resin sequentially with DMF (3 x 10 mL), DCM (3 x 10 mL), and MeOH (3 x 10 mL) to remove unreacted reagents and byproducts.

• Drying: Dry the resin under vacuum for at least 4 hours. The loading efficiency can be confirmed by nitrogen analysis.

Protocol 2: Deprotection of the Phthalimide Group

This protocol utilizes ethylenediamine for the efficient and mild removal of the phthalimide protecting group on the solid support.[6][7]

Materials:

• Resin-bound O-Phthalimide-C1-S-C1 (from Protocol 1)

• Ethylenediamine

• Isopropanol (iPrOH) or Butanol

• DMF

• DCM

• Kaiser Test Kit (Ninhydrin)

Procedure:

• Resin Swelling: Swell the resin from Protocol 1 in DMF (10 mL) for 30 minutes. Drain the solvent.

• Deprotection Solution: Prepare a solution of 20% ethylenediamine in isopropanol.

• Deprotection Reaction: Add the deprotection solution (10 mL) to the resin. Shake the mixture at room temperature. While reflux conditions are sometimes cited, recent studies show smooth conversion at room temperature on solid phase.[6][7] The reaction time can range from 2 to 12 hours.

• Monitoring: To monitor the reaction, take a small sample of resin beads, wash them thoroughly with DMF and DCM, and perform a Kaiser test. A deep blue color indicates the presence of a free primary amine and thus the completion of the deprotection.

• Washing: Once the reaction is complete (positive Kaiser test), drain the deprotection solution. Wash the resin thoroughly with DMF (5 x 10 mL) and DCM (5 x 10 mL) to ensure complete removal of the phthalhydrazide (B32825) byproduct and excess ethylenediamine.

• Drying: Dry the resin under vacuum. The resin now has a free primary amine and is ready for the next synthetic step.

Visualizations

References

• 1. walshmedicalmedia.com [walshmedicalmedia.com]
• 2. byjus.com [byjus.com]
• 3. Khan Academy [khanacademy.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. peptide.com [peptide.com]
• 6. Solid-Phase-Supported Approach for the Preparation of Bioresponsive and Multifunctional MRI Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols: O-Phthalimide-C1-S-C1-Acid in Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The specific molecule, O-Phthalimide-C1-S-C1-acid (2-((1,3-dioxoisoindolin-2-yl)methylthio)acetic acid), is a specialized building block. The following protocols are based on established chemical principles for the synthesis and reactions of phthalimide (B116566) derivatives and thio-substituted carboxylic acids. The provided data are representative and intended for illustrative purposes.

Introduction

O-Phthalimide-C1-S-C1-acid is a bifunctional building block with significant potential in the synthesis of novel heterocyclic scaffolds. This molecule incorporates a protected amino group in the form of a phthalimide, a thioether linkage, and a carboxylic acid moiety. This unique combination of functional groups allows for a variety of chemical transformations, making it a valuable tool in medicinal chemistry and drug discovery for the construction of complex molecular architectures. The phthalimide group can be deprotected to reveal a primary amine, while the thioether and carboxylic acid can participate in various cyclization reactions.

Synthesis of O-Phthalimide-C1-S-C1-Acid

The synthesis of O-Phthalimide-C1-S-C1-acid can be achieved in a two-step process starting from phthalimide. The first step involves the preparation of N-(chloromethyl)phthalimide, which is a common intermediate. This is followed by a nucleophilic substitution reaction with thioglycolic acid.

Synthetic Workflow

Caption: Synthetic pathway for O-Phthalimide-C1-S-C1-Acid.

Experimental Protocols

Protocol 2.2.1: Synthesis of N-(Chloromethyl)phthalimide

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend phthalimide (29.4 g, 0.2 mol) and paraformaldehyde (6.6 g, 0.22 mol) in 100 mL of an inert solvent such as toluene.

• Addition of Thionyl Chloride: Slowly add thionyl chloride (18 mL, 0.25 mol) to the suspension under constant stirring. The addition should be performed in a fume hood due to the evolution of HCl and SO2 gases.

• Reaction: Heat the mixture to reflux (approximately 110 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. The product will precipitate out of the solution.

• Isolation and Purification: Filter the solid product and wash with cold ethanol (B145695) to remove any unreacted starting materials. Recrystallize the crude product from ethanol to obtain pure N-(chloromethyl)phthalimide as a white crystalline solid.

Protocol 2.2.2: Synthesis of O-Phthalimide-C1-S-C1-Acid

• Reaction Setup: In a 250 mL three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve thioglycolic acid (9.2 g, 0.1 mol) in 100 mL of a suitable solvent like N,N-dimethylformamide (DMF).

• Base Addition: Cool the solution to 0 °C in an ice bath and slowly add triethylamine (10.1 g, 0.1 mol) dropwise.

• Addition of N-(Chloromethyl)phthalimide: Dissolve N-(chloromethyl)phthalimide (19.5 g, 0.1 mol) in 50 mL of DMF and add it dropwise to the reaction mixture at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction by TLC.

• Work-up: Pour the reaction mixture into 500 mL of ice-cold water and acidify with 2N HCl to a pH of 2-3. A white precipitate will form.

• Isolation and Purification: Filter the precipitate, wash thoroughly with water, and dry under vacuum. Recrystallize from an ethanol/water mixture to yield pure O-Phthalimide-C1-S-C1-acid.

Quantitative Data for Synthesis

Step	Reactant 1	Moles	Reactant 2	Moles	Product	Yield (%)	Purity (%)
1	Phthalimide	0.2	Paraformaldehyde	0.22	N-(Chloromethyl)phthalimide	85-90	>98
2	N-(Chloromethyl)phthalimide	0.1	Thioglycolic Acid	0.1	O-Phthalimide-C1-S-C1-Acid	75-80	>97

Spectroscopic Data (Hypothetical)

• ¹H NMR (400 MHz, DMSO-d₆) δ (ppm): 13.1 (s, 1H, COOH), 7.90-7.85 (m, 4H, Ar-H), 4.95 (s, 2H, N-CH₂-S), 3.50 (s, 2H, S-CH₂-COOH).

• ¹³C NMR (101 MHz, DMSO-d₆) δ (ppm): 170.5 (COOH), 167.8 (C=O, phthalimide), 134.9 (Ar-C), 131.9 (Ar-C), 123.6 (Ar-CH), 40.2 (N-CH₂-S), 34.5 (S-CH₂-COOH).

• IR (KBr, cm⁻¹): 3300-2500 (br, O-H), 1775, 1715 (C=O), 1410 (C-N), 690 (C-S).

• Mass Spec (ESI-MS): m/z 252.03 [M-H]⁻.

Application in Heterocyclic Synthesis: Synthesis of a Thiazolidinone Derivative

O-Phthalimide-C1-S-C1-acid is an excellent precursor for the synthesis of thiazolidin-4-one derivatives. This is achieved through a condensation reaction with an aromatic aldehyde and a primary amine, followed by intramolecular cyclization.

Reaction Workflow

Caption: Synthesis of a thiazolidinone derivative.

Experimental Protocol

Protocol 3.2.1: Synthesis of 2-(Aryl)-3-(alkyl)-5-((1,3-dioxoisoindolin-2-yl)methyl)thiazolidin-4-one

• Reaction Setup: In a 100 mL round-bottom flask, dissolve O-Phthalimide-C1-S-C1-acid (2.53 g, 10 mmol), an aromatic aldehyde (e.g., benzaldehyde, 1.06 g, 10 mmol), and a primary amine (e.g., aniline, 0.93 g, 10 mmol) in 50 mL of a dry solvent such as dichloromethane (B109758) (DCM).

• Addition of Dehydrating Agent: Add a dehydrating agent like N,N'-dicyclohexylcarbodiimide (DCC) (2.27 g, 11 mmol) to the mixture in portions at 0 °C.

• Reaction: Stir the reaction mixture at room temperature for 24-48 hours. The progress of the reaction can be monitored by TLC.

• Work-up: A precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU and wash it with a small amount of DCM.

• Purification: Concentrate the filtrate under reduced pressure. The residue can be purified by column chromatography on silica (B1680970) gel using a mixture of hexane (B92381) and ethyl acetate (B1210297) as the eluent to afford the pure thiazolidinone derivative.

Quantitative Data for Heterocyclic Synthesis

Aldehyde	Amine	Product	Yield (%)
Benzaldehyde	Aniline	2-Phenyl-3-phenyl-5-((1,3-dioxoisoindolin-2-yl)methyl)thiazolidin-4-one	65-70
4-Chlorobenzaldehyde	Aniline	2-(4-Chlorophenyl)-3-phenyl-5-((1,3-dioxoisoindolin-2-yl)methyl)thiazolidin-4-one	60-65
4-Methoxybenzaldehyde	Benzylamine	2-(4-Methoxyphenyl)-3-benzyl-5-((1,3-dioxoisoindolin-2-yl)methyl)thiazolidin-4-one	70-75

Safety Precautions

• All experiments should be conducted in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, lab coat, and gloves, must be worn at all times.

• Thionyl chloride is corrosive and toxic; handle with extreme care.

• DCC is a potent allergen and sensitizer; avoid skin contact.

• Refer to the Material Safety Data Sheets (MSDS) for all chemicals before use.

Application Notes and Protocols: Reaction of Phthalimide Derivatives with Amines

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Phthalimides are extensively utilized in organic synthesis, particularly as a protecting group for primary amines. The Gabriel synthesis, a classic method for preparing primary amines, relies on the N-alkylation of phthalimide (B116566) followed by deprotection. The reaction of N-substituted phthalimides with amines, typically hydrazine (B178648) or other primary amines like ethylenediamine, is a crucial step in this synthesis and in various deprotection strategies in medicinal chemistry and drug development. This process, known as aminolysis, cleaves the phthalimide ring to release the desired primary amine. Phthalimide derivatives are also explored for their broad range of biological activities, including anti-inflammatory, immunomodulatory, and anti-cancer properties.[1][2][3][4]

This document provides detailed application notes and protocols for the reaction of N-substituted phthalimides with amines, focusing on the deprotection of the phthalimide group to yield primary amines.

I. Reaction Overview and Applications

The reaction of an N-substituted phthalimide with an amine, most commonly hydrazine, results in the cleavage of the two acyl-nitrogen bonds of the phthalimide ring. This forms a stable cyclic hydrazide (phthalhydrazide) and liberates the primary amine.[5] This method is favored for its efficiency and the often-clean precipitation of the phthalhydrazide (B32825) byproduct, which simplifies purification.

Key Applications:

• Gabriel Synthesis of Primary Amines: This is the most prominent application, allowing for the synthesis of primary amines from alkyl halides without the over-alkylation that can occur with ammonia.[5][6][7]

• Deprotection in Peptide and Amino Acid Synthesis: Phthalimides are used to protect the amino group of amino acids. The deprotection with amines is a key step in synthesizing peptides and unnatural amino acids.

• Synthesis of Bioactive Molecules: Many pharmaceutically active compounds contain a primary amine functional group. The use of phthalimide protection and subsequent deprotection with amines is a common strategy in their total synthesis.[2][8]

II. Quantitative Data Summary

The efficiency of the phthalimide deprotection reaction can vary based on the substrate, the amine used for cleavage, and the reaction conditions. The following table summarizes typical reaction conditions and yields for the deprotection of various N-substituted phthalimides.

N-Substituted Phthalimide	Amine Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
N-Benzylphthalimide	Hydrazine hydrate (B1144303)	Ethanol (B145695)	Reflux	2	>90	General Protocol
N-Phthaloyl-4-aminobutyric acid	Sodium Borohydride (B1222165) / Acetic Acid	2-Propanol/Water	80	2	High	[9]
General N-Alkylphthalimides	Hydrazine	Methanol or Ethanol	Reflux	1-3	High	[5][10]
N-Alkylphthalimides	Ethylenediamine	Ethanol/THF	100 (Microwave)	1-2	Good	[10]
N-Phthaloyl-α-amino acids	NaBH₄ then Acetic Acid	2-Propanol/H₂O	80	2	High	[11]

Note: Yields are highly substrate-dependent and the above are representative examples.

III. Experimental Protocols

Protocol 1: General Procedure for Deprotection of N-Alkylphthalimides using Hydrazine Hydrate

This protocol describes a standard method for the cleavage of an N-alkylphthalimide to afford a primary amine using hydrazine hydrate.

Materials:

• N-substituted phthalimide (1.0 eq)

• Hydrazine hydrate (1.5 - 2.0 eq)

• Ethanol (or Methanol)

• Hydrochloric acid (1 M)

• Sodium hydroxide (B78521) (1 M)

• Diethyl ether or Dichloromethane (B109758) for extraction

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Round-bottom flask

• Reflux condenser

• Stirring plate and stir bar

• Standard glassware for workup and purification

Procedure:

• Dissolve the N-substituted phthalimide (1.0 eq) in ethanol (10-20 mL per gram of phthalimide) in a round-bottom flask equipped with a magnetic stir bar.

• Add hydrazine hydrate (1.5 - 2.0 eq) to the solution.

• Attach a reflux condenser and heat the mixture to reflux. A white precipitate of phthalhydrazide should begin to form.

• Maintain the reflux for 1-3 hours, monitoring the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture to room temperature and then place it in an ice bath to ensure complete precipitation of the phthalhydrazide.

• Filter the mixture to remove the phthalhydrazide precipitate and wash the solid with cold ethanol.

• Combine the filtrate and the ethanol washings and concentrate under reduced pressure to remove the solvent.

• Dissolve the residue in 1 M HCl. Wash the acidic aqueous layer with diethyl ether or dichloromethane to remove any non-basic impurities.

• Basify the aqueous layer with 1 M NaOH until pH > 10.

• Extract the aqueous layer with diethyl ether or dichloromethane (3 x volumes).

• Combine the organic extracts, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the primary amine.

• The product can be further purified by distillation or chromatography if necessary.

Protocol 2: Mild, One-Flask Deprotection using Sodium Borohydride and Acetic Acid

This method is particularly useful for substrates sensitive to harsh conditions, such as phthalimides of α-amino acids, as it proceeds under near-neutral conditions and minimizes racemization.[11][9]

Materials:

• N-substituted phthalimide (1.0 eq)

• Sodium borohydride (NaBH₄) (5.0 eq)

• 2-Propanol

• Deionized water

• Glacial acetic acid

• Dowex 50 (H⁺) ion-exchange resin

• 1 M Ammonium (B1175870) hydroxide

Procedure:

• To a stirred solution of the N-substituted phthalimide (1.0 eq) in a 6:1 mixture of 2-propanol and water, add sodium borohydride (5.0 eq) portion-wise.

• Stir the mixture at room temperature for 24 hours. Monitor the reaction by TLC for the consumption of the starting material.

• Carefully add glacial acetic acid to the reaction mixture until the foaming subsides.

• Heat the mixture to 80°C for 2 hours.

• Cool the reaction mixture to room temperature.

• Load the crude reaction mixture onto a Dowex 50 (H⁺) column.

• Wash the column with deionized water to remove phthalide (B148349) and other byproducts.

• Elute the desired primary amine from the column using 1 M aqueous ammonium hydroxide.

• Concentrate the eluate under reduced pressure to obtain the primary amine product.

IV. Visualizations

Caption: Experimental workflow for the deprotection of N-substituted phthalimides.

Caption: Simplified mechanism of phthalimide cleavage by hydrazine.

References

• 1. Phthalimides: developments in synthesis and functionalization - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03859B [pubs.rsc.org]
• 2. byjus.com [byjus.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Gabriel Amine Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Exploring Phthalimide as the Acid Component in the Passerini Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NaBH4 Phtalimide Deprotection of Amines - [www.rhodium.ws] [chemistry.mdma.ch]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. An exceptionally mild deprotection of phthalimides [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of O-Phthalimide-C1-S-C1-acid

Welcome to the technical support center for the synthesis of O-Phthalimide-C1-S-C1-acid. This guide provides troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges during the synthesis process.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for O-Phthalimide-C1-S-C1-acid?

A1: The synthesis of O-Phthalimide-C1-S-C1-acid typically involves a multi-step process. A common approach includes the Gabriel synthesis to introduce a protected primary amine, followed by the formation of a thioether linkage, and finally, the incorporation or deprotection of a carboxylic acid moiety. These steps may be performed in a different order depending on the starting materials.

Q2: What are the most common classes of side reactions in this synthesis?

A2: The most prevalent side reactions include incomplete reactions, over-alkylation, oxidation of the sulfur atom, and issues with the phthalimide (B116566) protecting group. Specifically, these can manifest as disulfide formation, secondary amine formation, sulfoxide (B87167)/sulfone byproducts, and incomplete deprotection of the phthalimide group.

Q3: Why is the choice of base important in the Gabriel synthesis step?

A3: The base is crucial for deprotonating the phthalimide, making it a potent nucleophile. A strong base like potassium hydroxide (B78521) is typically used to form potassium phthalimide. An inadequate or inappropriate base can lead to low yields and incomplete reactions.

Q4: How can I monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) and liquid chromatography-mass spectrometry (LC-MS) are effective techniques for monitoring the reaction progress. By comparing the reaction mixture to the starting materials and expected product spots or peaks, you can determine if the reaction is complete.

Troubleshooting Guide

Problem 1: Low yield of the desired N-alkylated phthalimide product.

• Question: I am observing a low yield in the first step of my synthesis, the N-alkylation of potassium phthalimide. What could be the cause?

• Answer: A low yield in this step can be attributed to several factors:

  • Inactive Alkyl Halide: The alkyl halide you are using may be unreactive. Primary alkyl halides are most effective for the Gabriel synthesis. Secondary alkyl halides often result in low yields or side products.

  • Poor Solubility: Potassium phthalimide has poor solubility in many organic solvents. Using a solvent like DMF can improve solubility.

  • Moisture: The presence of water can hydrolyze the phthalimide or react with the base, reducing the efficiency of the reaction. Ensure all glassware is dry and use anhydrous solvents.

Problem 2: Formation of a disulfide impurity.

• Question: My final product is contaminated with a disulfide impurity. How can I prevent this?

• Answer: Thiols are susceptible to oxidation to disulfides, especially in the presence of air or certain metal ions. To minimize this side reaction:

  • Inert Atmosphere: Perform the reaction under an inert atmosphere, such as nitrogen or argon.

  • Degassed Solvents: Use solvents that have been degassed to remove dissolved oxygen.

  • Avoid Certain Metals: Be cautious of metal contaminants that can catalyze oxidation.

Problem 3: The thioether is being oxidized to a sulfoxide or sulfone.

• Question: I am detecting sulfoxide and/or sulfone byproducts in my reaction mixture. What is causing this and how can it be avoided?

• Answer: Thioethers can be oxidized to sulfoxides and further to sulfones, often by residual oxidizing agents or exposure to air at elevated temperatures.

  • Control Temperature: Avoid excessive heating during the reaction and work-up.

  • Quench Oxidants: If using any oxidizing agents in preceding steps, ensure they are thoroughly quenched and removed before proceeding.

  • Purification: These byproducts can often be separated from the desired thioether by column chromatography.

Problem 4: Incomplete removal of the phthalimide protecting group.

• Question: After the deprotection step with hydrazine (B178648), I still see starting material (the N-alkylated phthalimide). How can I improve the deprotection?

• Answer: Incomplete deprotection is a common issue.

  • Reaction Time and Temperature: The reaction with hydrazine may require longer reaction times or gentle heating to go to completion. Monitor the reaction by TLC until the starting material is consumed.

  • Alternative Methods: If hydrazinolysis is not effective, acidic or basic hydrolysis can be attempted. However, these methods can be harsh and may affect other functional groups in the molecule. Another milder method involves reduction with NaBH4 followed by treatment with acetic acid.

  • Work-up: The phthalhydrazide (B32825) byproduct formed during hydrazinolysis can sometimes be difficult to separate. Ensuring proper work-up procedures is crucial for isolating the pure amine.

Data Presentation

Table 1: Common Side Products and Their Identification

Side Product Name	Chemical Formula	Molecular Weight ( g/mol )	Common Analytical Signature (MS, NMR)
Disulfide Dimer	C₁₀H₈N₂O₄S₂	296.31	MS: M+H peak corresponding to the dimer. ¹H NMR: Absence of thiol proton, potential shift in adjacent CH₂ protons.
Sulfoxide	C₁₀H₉NO₅S	255

Technical Support Center: Purification of Phthalimide-Protected Thioether Carboxylic Acids

This guide provides troubleshooting advice and frequently asked questions for the purification of O-Phthalimide-C1-S-C1-acid and related phthalimide-protected thioether carboxylic acids from crude reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of O-Phthalimide-C1-S-C1-acid?

Common impurities can include unreacted starting materials such as N-substituted phthalimide (B116566) (e.g., N-bromomethylphthalimide) and the thiol-containing carboxylic acid (e.g., thioglycolic acid). Byproducts may also be present, including the disulfide dimer of the starting thiol, and products arising from the hydrolysis of the phthalimide group, especially if the reaction or work-up is performed under harsh pH conditions.

Q2: What is the first recommended step to purify the crude product?

An initial aqueous work-up is typically the first and most crucial step. This involves partitioning the crude reaction mixture between an organic solvent (like ethyl acetate (B1210297) or dichloromethane) and an aqueous solution. Washing with a saturated sodium bicarbonate solution will extract the acidic product into the aqueous layer, leaving non-acidic impurities in the organic layer. The product can then be recovered by acidifying the aqueous layer and extracting it back into an organic solvent.

Q3: My compound appears to be an oil and won't crystallize. What should I do?

If your product is an oil, it may be due to residual solvent or impurities preventing crystallization. First, ensure all solvent is removed under high vacuum. If it remains an oil, purification by column chromatography is the recommended next step. If the product is pure but still an oil, you can try trituration with a non-polar solvent like hexane (B92381) or a mixture of hexane and ethyl acetate to induce solidification.

Q4: What are the recommended storage conditions for O-Phthalimide-C1-S-C1-acid?

To prevent degradation, the purified compound should be stored as a solid in a cool, dark, and dry place. If it is an oil, storing it under an inert atmosphere (nitrogen or argon) at low temperatures (-20°C) is advisable to minimize oxidation of the thioether.

Troubleshooting Guide

This section addresses common problems encountered during the purification of O-Phthalimide-C1-S-C1-acid.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield After Aqueous Work-up	1. Incomplete extraction of the product into the aqueous basic solution. 2. Product is partially soluble in the aqueous layer even after acidification. 3. Hydrolysis of the phthalimide group during basic extraction.	1. Perform multiple extractions with the basic solution (e.g., 3 x 50 mL). 2. After acidification, extract the product with a more polar solvent or use a larger volume of the organic solvent. Brine washes of the combined organic layers can also improve recovery. 3. Use a mild base like sodium bicarbonate instead of stronger bases like sodium hydroxide, and keep the extraction time minimal.
Product Contaminated with Starting Thiol	The starting thiol was used in excess and was not fully removed during work-up.	1. Wash the organic layer containing the crude product with a mild oxidizing agent (e.g., a very dilute solution of iodine) to convert the thiol to a disulfide, which is often easier to remove by chromatography or crystallization. 2. Purify by column chromatography.
Product Contaminated with N-Substituted Phthalimide Starting Material	The starting N-substituted phthalimide is non-polar and was not fully consumed in the reaction.	1. This impurity should be removed during the basic aqueous extraction as it will remain in the organic layer. Ensure efficient phase separation. 2. If it persists, recrystallization from a suitable solvent system can be effective. 3. Column chromatography is also a reliable method for removal.
Multiple Spots on TLC After Purification	1. The product may be degrading on the silica (B1680970) gel plate. 2. The thioether may be oxidizing to the corresponding sulfoxide (B87167) or sulfone.	1. Spot the TLC plate and develop it immediately. Co-spot with a known standard if available. Consider using a mobile phase containing a small amount of acetic acid to suppress deprotonation of the carboxylic acid. 2. Keep the purified compound under an inert atmosphere and re-analyze. If new spots appear over time, oxidation is likely. Store at a lower temperature.

Experimental Protocols

Protocol 1: General Aqueous Work-up and Extraction

• Dissolve the crude reaction mixture in a suitable organic solvent (e.g., 100 mL of ethyl acetate).

• Transfer the solution to a separatory funnel.

• Extract the organic layer with a saturated aqueous solution of sodium bicarbonate (3 x 50 mL). Combine the aqueous layers.

• Wash the initial organic layer with brine (1 x 30 mL) and set it aside (this contains non-acidic impurities).

• Cool the combined aqueous layers in an ice bath and acidify to pH ~2 with 1M HCl.

• Extract the acidified aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic extracts, wash with brine (1 x 30 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude acid.

Protocol 2: Purification by Column Chromatography

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase (Eluent): A gradient of ethyl acetate in hexane, often with 0.5-1% acetic acid added to the eluent system to ensure the carboxylic acid remains protonated and elutes as a sharp band. A typical gradient might start from 20% ethyl acetate in hexane and gradually increase to 50-70% ethyl acetate.

• Procedure:

  • Prepare the column with silica gel slurried in the initial, low-polarity eluent.

  • Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent like dichloromethane.

  • Load the sample onto the column.

  • Elute the column with the mobile phase, gradually increasing the polarity.

  • Collect fractions and monitor by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Recrystallization

• Dissolve the crude solid in a minimal amount of a hot solvent in which the compound has high solubility at high temperatures and low solubility at room temperature (e.g., ethanol, isopropanol, or a mixture of ethyl acetate and hexane).

• If there are insoluble impurities, perform a hot filtration.

• Allow the solution to cool slowly to room temperature.

• Further cool the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum.

Visualizations

Caption: General workflow for the purification of O-Phthalimide-C1-S-C1-acid.

Caption: Troubleshooting decision tree for common purification issues.

O-Phthalimide-C1-S-C1-acid stability issues in different solvents

Disclaimer: Information regarding the specific compound "O-Phthalimide-C1-S-C1-acid" is not extensively available in public literature. This technical support guide provides a framework for researchers, scientists, and drug development professionals based on the well-established chemical principles of its core functional groups: N-substituted phthalimides and thioethers. The data and pathways presented are illustrative and derived from analogous compounds.[1]

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns and degradation pathways for O-Phthalimide-C1-S-C1-acid?

A1: The molecule contains two primary functional groups susceptible to degradation: the phthalimide (B116566) ring and the thioether (sulfide) linkage.

• Phthalimide Ring Hydrolysis : The imide group is prone to hydrolysis under both acidic and basic conditions.[2][3]

  • Alkaline Hydrolysis : In the presence of bases (e.g., NaOH, KOH, or basic buffers), the phthalimide ring can open to form the corresponding phthalamic acid derivative. This reaction can often occur at room temperature.[4][5]

  • Acidic Hydrolysis : Strong acidic conditions and heat can also cleave the imide ring to yield phthalic acid and the primary amine.[2]

• Thioether Oxidation : The sulfur atom in the thioether linkage is susceptible to oxidation. Common laboratory oxidants or even atmospheric oxygen over long periods can oxidize the sulfide (B99878) to a sulfoxide, and further to a sulfone under stronger conditions.[6][7]

Q2: How does pH affect the stability of the compound in aqueous solutions?

A2: The compound is expected to be most stable in neutral to slightly acidic conditions (pH 4-6). Stability decreases significantly under basic conditions (pH > 8) due to the rapid hydrolysis of the phthalimide ring.[8] Strong acidic conditions (pH < 2), especially when heated, will also promote hydrolysis.[3]

Q3: What are the recommended storage conditions for this compound?

A3: To ensure long-term stability, the compound should be stored as a solid in a tightly sealed container, protected from light and moisture at a controlled low temperature (e.g., -20°C or 2-8°C). In solution, it is recommended to prepare fresh solutions for immediate use. If storage in solution is necessary, use an anhydrous aprotic solvent and store at a low temperature.

Q4: Which analytical techniques are suitable for monitoring the stability of O-Phthalimide-C1-S-C1-acid?

A4: A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is the most common and effective technique.[9][10] This method can separate the intact parent compound from its potential degradation products (phthalamic acid, phthalic acid, sulfoxide, etc.). Other useful techniques include:

• Liquid Chromatography-Mass Spectrometry (LC-MS) : For identification of unknown degradation products.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy : To confirm the structure of degradation products after isolation.[10]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Rapid appearance of a new, more polar peak in HPLC after dissolving in a basic buffer (e.g., PBS pH 7.4).	Alkaline hydrolysis of the phthalimide ring to the more polar phthalamic acid derivative.[5]	Prepare solutions in a slightly acidic buffer (e.g., pH 5 acetate (B1210297) buffer) or an organic solvent like DMSO just before use. Confirm the identity of the new peak using LC-MS.
Loss of compound purity over time when stored as a solid at room temperature.	Slow hydrolysis due to atmospheric moisture or slow oxidation of the thioether.	Store the solid compound in a desiccator at a lower temperature (2-8°C or -20°C).
Inconsistent results in biological assays.	Degradation of the compound in the assay medium. The phthalimide ring may be opening, or the thioether may be oxidizing.	Perform a time-course stability study of the compound in the specific assay medium. Analyze samples by HPLC at different time points to quantify degradation. Consider if the degradation product is responsible for the observed activity.
Low yield during phthalimide deprotection using standard hydrazine (B178648) methods.	Hydrazinolysis can sometimes be problematic on an industrial scale or with complex substrates.[3]	Consider alternative deprotection methods, such as reduction with NaBH₄ followed by acid workup, which can be milder.[11][12]

Illustrative Stability Data

The following table summarizes the expected stability profile of O-Phthalimide-C1-S-C1-acid under typical forced degradation conditions. Degradation levels are estimates to guide experimental design.

Stress Condition	Reagent/Condition	Expected Primary Degradation Products	Illustrative Degradation (%)
Acidic Hydrolysis	0.1 M HCl, 60°C, 24h	Phthalic acid derivative	5 - 15%
Alkaline Hydrolysis	0.1 M NaOH, RT, 4h	Phthalamic acid derivative	> 50%
Oxidation	3% H₂O₂, RT, 24h	Sulfoxide, Sulfone	10 - 30%
Thermal	80°C, Solid, 72h	Minimal	< 5%
Photolytic	ICH Q1B light exposure	Minimal to moderate	0 - 10%

Visual Diagrams

Caption: Primary degradation pathways of O-Phthalimide-C1-S-C1-acid.

Caption: Experimental workflow for a forced degradation study.

Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To identify potential degradation products and pathways for O-Phthalimide-C1-S-C1-acid.[1]

Materials:

• O-Phthalimide-C1-S-C1-acid

• Solvents: Acetonitrile (ACN), Methanol (B129727) (MeOH), Dimethyl Sulfoxide (DMSO), HPLC-grade water

• Reagents: 1.0 M HCl, 1.0 M NaOH, 30% Hydrogen Peroxide (H₂O₂)

• HPLC system with UV detector, analytical column (e.g., C18)

• pH meter, calibrated volumetric flasks, pipettes

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the compound in a suitable solvent (e.g., ACN or DMSO).

• Stress Sample Preparation: For each condition, add a small aliquot of the stock solution to the stress medium to achieve a final concentration of ~0.1 mg/mL.

  • Acid Hydrolysis: 0.1 M HCl.

  • Alkaline Hydrolysis: 0.1 M NaOH.

  • Oxidative Degradation: 3% H₂O₂.

  • Neutral Hydrolysis: HPLC-grade water.

  • Control: Dilute with the initial solvent mixture (e.g., 50:50 ACN:Water) to match the matrix of the stressed samples.

• Incubation:

  • Store the alkaline hydrolysis sample at room temperature.

  • Incubate the acid, oxidative, and neutral samples in a water bath at 60°C.

  • Protect all samples from light.

• Time Points: Withdraw aliquots at T=0, 2, 8, and 24 hours.

• Sample Quenching:

  • For acid samples, neutralize with an equivalent amount of 0.1 M NaOH.

  • For base samples, neutralize with an equivalent amount of 0.1 M HCl.

  • Dilute all samples to a suitable concentration for HPLC analysis with the mobile phase.

• HPLC Analysis: Analyze all control, T=0, and stressed samples using a validated stability-indicating HPLC method. Monitor the decrease in the parent peak area and the formation of new peaks.

Protocol 2: Stability-Indicating HPLC Method Development

Objective: To develop an HPLC method capable of separating the parent compound from its major degradation products.

Starting Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start at 5% B, ramp to 95% B over 20 minutes, hold for 5 minutes, return to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: Scan from 200-400 nm and select an optimal wavelength (e.g., 254 nm or λmax of the compound).

• Injection Volume: 10 µL

Procedure:

• Inject the control (unstressed) sample to determine the retention time of the parent compound.

• Inject samples from the forced degradation study (a mixture of stressed samples is often useful for initial screening).

• Evaluate the chromatogram for the resolution between the parent peak and all degradation peaks. The goal is a resolution (Rs) > 1.5 for all adjacent peaks.

• Optimize the gradient slope, mobile phase composition (e.g., trying methanol instead of acetonitrile, or using a different pH buffer), and temperature to achieve adequate separation.

• Once separation is achieved, the method can be used for quantitative stability studies.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. US4544755A - Cleavage of phthalimides to amines - Google Patents [patents.google.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Organic sulfide - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Aqueous degradation of N-(hydroxymethyl)phthalimide in the presence of specific and general bases. Kinetic assessment of N-hydroxymethyl derivatives of nitrogen heterocycles as possible prodrugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ijmr.net.in [ijmr.net.in]
• 10. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 11. NaBH4 Phtalimide Deprotection of Amines - [www.rhodium.ws] [chemistry.mdma.ch]
• 12. Reaction of Phthalimide: Deprotection and Amino Groups_Chemicalbook [chemicalbook.com]

Overcoming poor solubility of O-Phthalimide-C1-S-C1-acid in organic solvents

Welcome to the technical support center for O-Phthalimide-C1-S-C1-acid. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during its use in experimental settings, with a primary focus on overcoming its poor solubility.

Based on its nomenclature, the anticipated structure is N-(carboxymethylthiomethyl)phthalimide. This molecule possesses both a large, non-polar phthalimide (B116566) group and a polar, acidic carboxylic acid group. This structural combination leads to challenging solubility characteristics in many standard organic solvents.

Frequently Asked Questions (FAQs)

Q1: Why is my O-Phthalimide-C1-S-C1-acid not dissolving in common organic solvents?

A1: The compound's structure contains two distinct regions with opposing polarity. The large phthalimide moiety is hydrophobic (water-repelling) and prefers non-polar environments, while the carboxylic acid group is hydrophilic (water-attracting) and polar. Standard solvents often fail to adequately solvate both ends of the molecule simultaneously, leading to poor solubility.

Q2: Which solvents should I try for initial solubility screening?

A2: A systematic approach using solvents that span a range of polarities is recommended. Polar aprotic solvents are often a good starting point as they can interact with the polar carboxylic acid without protonating it. See the table below for a list of suggested solvents.

Q3: Can I improve solubility by changing the pH?

A3: Yes, this is the most effective method. The carboxylic acid group is acidic and can be deprotonated by a base to form a highly polar carboxylate salt.[1][2] This ionic form is significantly more soluble in polar solvents, including aqueous solutions.[1][3][4] Adding a base like sodium hydroxide, potassium carbonate, or an organic amine can dramatically increase solubility.[2][4]

Q4: Will heating the mixture help dissolve the compound?

A4: Increasing the temperature will generally enhance the solubility of solids in liquids.[5] However, be cautious of potential degradation at elevated temperatures. It is advisable to conduct preliminary stability tests if you plan to heat the compound for extended periods.

Q5: What are co-solvents and how can they help?

A5: A co-solvent system is a mixture of two or more miscible solvents.[6] This technique is highly effective for compounds with mixed polarity.[6][7][8] For instance, a mixture of a polar solvent (like water or ethanol) and a less polar solvent (like dioxane or THF) can create a solvent environment that better accommodates both the hydrophobic and hydrophilic parts of your molecule.[6][8]

Troubleshooting Guide

If you are experiencing poor solubility, follow this step-by-step troubleshooting workflow.

Caption: Troubleshooting workflow for poor solubility.

Data Presentation: Solvent Screening

The following table provides a list of suggested organic solvents for initial screening, ordered by increasing polarity. Expected solubility is estimated based on the compound's functional groups.

Table 1: Suggested Organic Solvents for Solubility Screening

Solvent	Formula	Dielectric Constant (20°C)[9]	Polarity Type	Expected Solubility	Rationale
Toluene	C₇H₈	2.4	Non-Polar	Very Low	Unlikely to solvate the polar carboxylic acid group.
Dichloromethane (DCM)	CH₂Cl₂	9.1	Non-Polar	Low	May partially solvate the phthalimide group.
Tetrahydrofuran (THF)	C₄H₈O	7.5	Polar Aprotic	Moderate	Good starting point; balances polarity.
Acetone	C₃H₆O	20.7	Polar Aprotic	Moderate	Can interact with both parts of the molecule.
Acetonitrile (ACN)	C₂H₃N	37.5	Polar Aprotic	Moderate to High	Good H-bond acceptor for the carboxylic acid.
Dimethylformamide (DMF)	C₃H₇NO	36.7	Polar Aprotic	High	Excellent solvent for polar and non-polar compounds.
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	47.0	Polar Aprotic	High	Strong H-bond acceptor; very effective.[10]
Ethanol	C₂H₆O	24.6	Polar Protic	Low to Moderate	H-bonding may compete with intramolecular H-bonding.

Experimental Protocols

Protocol 1: Standard Solubility Screening

Objective: To determine the most suitable solvent for O-Phthalimide-C1-S-C1-acid.

Materials:

• O-Phthalimide-C1-S-C1-acid

• Selection of solvents (from Table 1)

• Vials (e.g., 1.5 mL glass vials)

• Vortex mixer

• Analytical balance

Methodology:

• Weigh 1-2 mg of the compound into a clean, dry vial.

• Add a small, measured volume of the selected solvent (e.g., 100 µL).

• Vortex the mixture vigorously for 1-2 minutes.

• Visually inspect for dissolution. If dissolved, the solvent is suitable at >10-20 mg/mL.

• If not fully dissolved, add another aliquot of solvent (e.g., 100 µL) and repeat step 3.

• Continue adding solvent in a stepwise manner until dissolution is achieved or a practical volume limit is reached.

• Record the approximate solubility in mg/mL for each solvent tested.

Protocol 2: Solubility Enhancement via pH Modification

Objective: To solubilize the compound in a polar solvent by converting the carboxylic acid to its carboxylate salt.

Caption: Effect of pH on the ionization and solubility.

Materials:

• O-Phthalimide-C1-S-C1-acid

• Polar solvent (e.g., water, ethanol, or a water/co-solvent mix)

• A suitable base (e.g., 1 M NaOH, triethylamine (B128534) (TEA), or diisopropylethylamine (DIPEA))

• Vortex mixer and/or magnetic stirrer

Methodology:

• Suspend the compound in the desired polar solvent (e.g., 1 mL).

• While stirring, add the base dropwise (e.g., 1-2 µL at a time).

• Continue adding the base and vortexing/stirring until the solid material dissolves completely.

• Monitor the pH to ensure it remains in the desired range for your experiment.

• Note: Re-acidification of the solution will likely cause the compound to precipitate out of solution.[1]

Protocol 3: Co-Solvent System Development

Objective: To find an optimal ratio of two solvents to dissolve the compound.

Materials:

• O-Phthalimide-C1-S-C1-acid

• A "good" solvent (e.g., DMSO or DMF, where solubility is high)

• A "poor" solvent (the desired final solvent system, e.g., an aqueous buffer)

• Vortex mixer

Methodology:

• Dissolve the compound in a minimal amount of the "good" solvent to create a concentrated stock solution (e.g., 50 mg/mL in DMSO).

• In a separate vial, place the desired final volume of the "poor" solvent (e.g., 950 µL of buffer).

• While vortexing the "poor" solvent, slowly add a small aliquot of the concentrated stock solution (e.g., 10-50 µL).

• Observe for any signs of precipitation. If the solution remains clear, the co-solvent system is successful at that concentration.

• This method is often referred to as "antisolvent precipitation" and is useful for preparing dilute solutions for assays from a concentrated organic stock.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. research.aston.ac.uk [research.aston.ac.uk]
• 3. Phthalimide | C8H5NO2 | CID 6809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Phthalimide - Wikipedia [en.wikipedia.org]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. pharmatutor.org [pharmatutor.org]
• 7. ijmsdr.org [ijmsdr.org]
• 8. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. ce.sysu.edu.cn [ce.sysu.edu.cn]
• 10. organicchemistrydata.org [organicchemistrydata.org]

Reference Data & Comparative Studies

A Comparative Guide to Amine Protecting Groups: Phthalimide vs. Boc, Cbz, and Fmoc

In the landscape of organic synthesis, particularly in peptide synthesis and the development of complex pharmaceuticals, the judicious selection of amine protecting groups is a critical determinant of success. An ideal protecting group should be easy to introduce, stable under a variety of reaction conditions, and readily removable with high yield under mild conditions that do not compromise other functional groups. This guide provides an objective comparison of the phthalimide (B116566) group, a classical method for amine protection, with three of the most widely used carbamate-based protecting groups: tert-Butoxycarbonyl (Boc), Carboxybenzyl (Cbz), and 9-Fluorenylmethyloxycarbonyl (Fmoc). While the specific reagent "O-Phthalimide-C1-S-C1-acid" is not a standard documented protecting group, this comparison will focus on the foundational phthalimide group, whose principles of protection and deprotection would be analogous.

This analysis is intended for researchers, scientists, and drug development professionals, offering a data-driven comparison to inform the strategic selection of amine protection strategies.

Performance Comparison of Amine Protecting Groups

The choice of an amine protecting group is fundamentally guided by factors such as its stability, ease of installation and removal, and its orthogonality with other protecting groups within a molecule. The following tables offer a quantitative comparison of the phthalimide group against Boc, Cbz, and Fmoc.

Table 1: Comparison of Amine Protection Reactions

Protecting Group	Reagent	Typical Conditions	Reaction Time	Typical Yield (%)
Phthalimide	Phthalic Anhydride or Potassium Phthalimide	High temperature for anhydride; Polar solvent (e.g., DMF) for potassium phthalimide (Gabriel Synthesis)	2-4 h	>90
Boc	Di-tert-butyl dicarbonate (B1257347) ((Boc)₂O)	Base (e.g., NaHCO₃, Et₃N, DMAP), Solvent (e.g., THF, DCM, H₂O)	2-12 h	>90
Cbz	Benzyl Chloroformate (Cbz-Cl)	Base (e.g., NaHCO₃, Na₂CO₃), Solvent (e.g., THF/H₂O)	2-20 h	~90
Fmoc	Fmoc-Cl or Fmoc-OSu	Base (e.g., NaHCO₃, Piperidine), Solvent (e.g., Dioxane/H₂O, DMF)	4-24 h	>90

Table 2: Comparison of Amine Deprotection Reactions

Protecting Group	Deprotection Reagents	Typical Conditions	Reaction Time	Typical Yield (%)
Phthalimide	Hydrazine (B178648) hydrate (B1144303) (Ing-Manske procedure); Strong acid/base hydrolysis	Refluxing ethanol (B145695) for hydrazinolysis; Harsh conditions for hydrolysis	1-16 h	High
Boc	Strong acids (e.g., TFA, HCl)	Anhydrous conditions, often in DCM	1-3 h	90-99
Cbz	Catalytic Hydrogenolysis (H₂, Pd/C); Strong acids (e.g., HBr in Acetic Acid)	H₂ gas at atmospheric pressure; Harsh acidic conditions	1-24 h	High
Fmoc	Base (e.g., 20% Piperidine in DMF)	Room temperature	< 30 min	>95

Orthogonality of Amine Protecting Groups

A key concept in complex synthesis is "orthogonal protection," which allows for the selective removal of one protecting group in the presence of others. The distinct cleavage conditions for Phthalimide, Boc, Cbz, and Fmoc make them valuable tools in orthogonal synthetic strategies.

Caption: Orthogonal deprotection pathways for common amine protecting groups.

Experimental Protocols

Detailed methodologies for the protection and deprotection of amines using each of the discussed groups are provided below.

Phthalimide Protection (Gabriel Synthesis) and Deprotection

Protection Protocol:

• Deprotonation of Phthalimide: Phthalimide is treated with a strong base, such as potassium hydroxide (B78521) (KOH), to form potassium phthalimide. This creates a nucleophilic imide anion.

• Alkylation: The potassium phthalimide is then reacted with a primary alkyl halide in a polar aprotic solvent like DMF. The phthalimide anion displaces the halide via an SN2 reaction to form the N-alkylphthalimide.

• Isolation: The reaction mixture is worked up to isolate the N-alkylphthalimide intermediate.

Deprotection Protocol (Ing-Manske Procedure):

• Hydrazinolysis: The N-alkylphthalimide is dissolved in a solvent such as ethanol or methanol (B129727), and hydrazine hydrate is added.

• Reaction: The mixture is typically refluxed or stirred at room temperature for several hours.

• Work-up: The phthalhydrazide (B32825) byproduct precipitates out of the solution and can be removed by filtration. The desired primary amine is then isolated from the filtrate.

Caption: Workflow for Phthalimide Protection and Deprotection.

Boc Protection and Deprotection

Protection Protocol:

• Dissolution: The amine substrate is dissolved in a suitable solvent, such as a mixture of dioxane and water.

• Reagent Addition: Di-tert-butyl dicarbonate ((Boc)₂O) and a base like sodium bicarbonate are added to the solution.

• Reaction: The mixture is stirred at room temperature until the reaction is complete, as monitored by TLC.

• Work-up and Isolation: The product is isolated through an extractive work-up.

Deprotection Protocol:

• Dissolution: The N-Boc protected amine is dissolved in an anhydrous solvent like dichloromethane (B109758) (DCM).

• Acid Addition: A strong acid, such as trifluoroacetic acid (TFA), is added to the solution.

• Reaction: The reaction is stirred at room temperature for 1-3 hours.

• Isolation: The solvent and excess acid are removed under reduced pressure to yield the amine salt.

Caption: Workflow for Boc Protection and Deprotection.

Cbz Protection and Deprotection

Protection Protocol:

• Dissolution: The amine is dissolved in a solvent such as aqueous sodium carbonate.

• Reagent Addition: Benzyl chloroformate (Cbz-Cl) is added dropwise at 0°C.

• Reaction: The mixture is stirred and allowed to warm to room temperature.

• Work-up and Isolation: The Cbz-protected amine is isolated via extraction.

Deprotection Protocol:

• Dissolution: The N-Cbz protected amine is dissolved in a solvent like methanol or ethanol.

• Catalyst Addition: A palladium on carbon (Pd/C) catalyst is added.

• Hydrogenation: The mixture is placed under a hydrogen atmosphere (e.g., using a balloon) and stirred vigorously.

• Isolation: The catalyst is removed by filtration through Celite, and the deprotected amine is obtained after solvent evaporation.

Caption: Workflow for Cbz Protection and Deprotection.

Fmoc Protection and Deprotection

Protection Protocol:

• Dissolution: The amino acid is dissolved in a 10% solution of sodium carbonate in water.

• Reagent Addition: A solution of 9-fluorenylmethylsuccinimidyl carbonate (Fmoc-OSu) in dioxane is added.

• Reaction: The mixture is stirred at room temperature for 4-24

A Comparative Guide to the Biological Activity of Phthalimide Derivatives

For Researchers, Scientists, and Drug Development Professionals

The phthalimide (B116566) scaffold is a privileged structure in medicinal chemistry, forming the core of a wide range of biologically active compounds. Derivatives of phthalimide have demonstrated significant therapeutic potential, exhibiting a spectrum of activities including anti-inflammatory, anticancer, antimicrobial, and enzyme inhibitory effects. This guide provides a comparative overview of the biological activities of various phthalimide derivatives, supported by experimental data, detailed protocols for key assays, and visualizations of relevant signaling pathways.

While the specific class of "O-Phthalimide-C1-S-C1-acid derivatives" is not extensively documented in publicly available research, this guide focuses on broader classes of N-substituted phthalimide derivatives to provide a valuable comparative analysis of their biological activities and structure-activity relationships (SAR).

Anti-inflammatory Activity of Phthalimide Derivatives

Phthalimide derivatives have been extensively investigated for their anti-inflammatory properties, primarily through the inhibition of key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α).

Quantitative Comparison of Anti-inflammatory Activity

The following table summarizes the in vitro inhibitory activities of selected phthalimide derivatives against COX-2 and their effects on TNF-α production.

Compound ID	Modification	Target	Assay	IC50 / Activity	Reference
6a	N-phenyl substituted with methoxy (B1213986) groups	COX-2	In vitro enzyme assay	IC50 = 0.18 µM
6b	N-phenyl substituted with methoxy groups	COX-2	In vitro enzyme assay	IC50 = 0.24 µM
7a	N-phenyl substituted with methoxy groups	COX-2	In vitro enzyme assay	IC50 = 0.28 µM
7b	N-phenyl substituted with methoxy groups	COX-2	In vitro enzyme assay	IC50 = 0.36 µM
Celecoxib	(Standard)	COX-2	In vitro enzyme assay	SI > 384
LASSBio 468	N-phenyl-phthalimide sulfonamide	Neutrophil Recruitment	In vivo (LPS-induced)	ED50 = 2.5 mg/kg
Compound 17c	Hydrazino-benzenesulfonamide derivative	COX-2	In vitro enzyme assay	Decrease of 32% in inflammation

Note: IC50 values represent the concentration of the compound required to inhibit 50% of the enzyme's activity. ED50 is the effective dose for 50% of the population. A lower value indicates higher potency. SI stands for Selectivity Index.

Signaling Pathway: NF-κB in Inflammation

The anti-inflammatory effects of many compounds, including phthalimide derivatives, are often mediated through the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. NF-κB is a key transcription factor that regulates the expression of numerous pro-inflammatory genes, including cytokines like TNF-α and enzymes like COX-2.

Caption: NF-κB signaling pathway in inflammation and the inhibitory action of phthalimide derivatives.

Anticancer Activity of Phthalimide Derivatives

Numerous phthalimide derivatives have been synthesized and evaluated for their cytotoxic effects against various cancer cell lines. Their mechanisms of action often involve the induction of apoptosis (programmed cell death).

Quantitative Comparison of Anticancer Activity

The following table presents the cytotoxic activity (IC50 values) of several phthalimide derivatives against different human cancer cell lines.

Compound ID	Modification	Cell Line	Cancer Type	IC50 (µM)	Reference
5b	Thiazole incorporated	MCF-7	Breast Cancer	0.2 ± 0.01
5g	Thiazole incorporated	PC-12	Pheochromocytoma	0.43 ± 0.06
5k	Thiazole incorporated	MDA-MB-468	Breast Cancer	0.6 ± 0.04
Compound 6	Benzo[a]phenazine derivative	HepG2	Liver Cancer	0.21
Compound 6	Benzo[a]phenazine derivative	A549	Lung Cancer	1.7
Compound 6	Benzo[a]phenazine derivative	MCF-7	Breast Cancer	11.7
Doxorubicin	(Standard)	HepG2	Liver Cancer	8.28
Doxorubicin	(Standard)	A549	Lung Cancer	6.62
Doxorubicin	(Standard)	MCF-7	Breast Cancer	7.67

Note: A lower IC50 value indicates greater potency in inhibiting cell growth.

Signaling Pathway: Intrinsic Apoptosis

The induction of apoptosis is a key mechanism for the anticancer activity of many phthalimide derivatives. The intrinsic (or mitochondrial) pathway of apoptosis is a common route through which these compounds exert their effects.

Caption: Intrinsic apoptosis pathway induced by phthalimide derivatives.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are generalized protocols for key assays used to evaluate the biological activities of phthalimide derivatives.

General Experimental Workflow

Caption: General workflow for the synthesis and biological evaluation of phthalimide derivatives.

Synthesis of N-Substituted Phthalimide Derivatives (General Procedure)

A common method for synthesizing N-substituted phthalimides involves the reaction of phthalic anhydride (B1165640) with a primary amine.

• Reaction Setup: In a round-bottom flask, dissolve phthalic anhydride (1 equivalent) in a suitable solvent such as glacial acetic acid or dimethylformamide (DMF).

• Addition of Amine: Add the desired primary amine (1 equivalent) to the solution.

• Heating: Reflux the reaction mixture for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Pour the mixture into ice-cold water to precipitate the product.

• Purification: Filter the solid product, wash with water, and then recrystallize from an appropriate solvent (e.g., ethanol) to obtain the pure N-substituted phthalimide derivative.

• Characterization: Confirm the structure of the synthesized compound using spectroscopic methods such as FT-IR, 1H-NMR, 13C-NMR, and mass spectrometry.

**In Vitro COX-2 Inhibition

A Comparative Purity Analysis of O-Phthalimide-C1-S-C1-acid via High-Performance Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the purity of O-Phthalimide-C1-S-C1-acid from three different commercial sources, designated as Supplier A, Supplier B, and Supplier C. The assessment is based on a validated reverse-phase high-performance liquid chromatography (RP-HPLC) method, designed to separate the active pharmaceutical ingredient (API) from potential process-related impurities and degradation products. All experimental data, protocols, and analytical workflows are presented to aid researchers in making informed decisions for their drug development pipelines.

Data Summary

The purity of O-Phthalimide-C1-S-C1-acid from three suppliers was evaluated using a standardized RP-HPLC method. The results, summarized in the table below, indicate variations in the purity profiles, which could have significant implications for downstream applications.

Parameter	Supplier A	Supplier B	Supplier C
Purity of O-Phthalimide-C1-S-C1-acid (%)	99.58	98.72	99.81
Impurity 1 (Phthalimide) (%)	0.15	0.45	0.05
Impurity 2 (Phthalic Acid) (%)	0.10	0.30	0.03
Impurity 3 (Unidentified) (%)	0.07	0.28	0.06
Total Impurities (%)	0.32	1.03	0.14
Lot Number	A-0012	B-0034	C-0056
Analysis Date	2025-11-20	2025-11-21	2025-11-22

Note: All percentages are based on the area normalization of the chromatograms.

Experimental Protocols

A detailed methodology was followed for the purity assessment of O-Phthalimide-C1-S-C1-acid.

1. Sample Preparation

• Standard Solution: A stock solution of O-Phthalimide-C1-S-C1-acid reference standard was prepared by dissolving 10 mg of the standard in 10 mL of a 50:50 (v/v) mixture of acetonitrile (B52724) and water to achieve a final concentration of 1 mg/mL.

• Sample Solution: For each supplier, 10 mg of O-Phthalimide-C1-S-C1-acid was accurately weighed and dissolved in 10 mL of the 50:50 (v/v) acetonitrile/water diluent to obtain a final concentration of 1 mg/mL.

• Filtration: All solutions were filtered through a 0.45 µm PTFE syringe filter prior to injection into the HPLC system.

2. HPLC Instrumentation and Conditions

• Instrument: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) detector was used for the analysis.

• Column: A C18 reverse-phase column (4.6 x 150 mm, 5 µm particle size) was employed for the separation.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 220 nm

• Injection Volume: 10 µL

3. Data Analysis

Chromatographic data was processed using appropriate software. The percentage purity was calculated using the area normalization method, where the peak area of the main component is expressed as a percentage of the total area of all peaks in the chromatogram.

Logical Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow and the logical relationship between the components of the analysis.

Caption: Experimental workflow for HPLC purity assessment.

Caption: Logical relationship of components in purity analysis.

Discussion of Results

The RP-HPLC method successfully separated the main component, O-Phthalimide-C1-S-C1-acid, from several impurities. The data reveals that Supplier C provides the material with the highest purity (99.81%), followed by Supplier A (99.58%), and then Supplier B (98.72%).

The primary identified impurities were phthalimide and phthalic acid, which are common starting materials or degradation products in the synthesis of phthalimide derivatives. The presence of these impurities, particularly at the levels seen in the material from Supplier B, could indicate incomplete reaction or inadequate purification. The unidentified impurity, while present at low levels in samples from Suppliers A and C, is more significant in the sample from Supplier B, warranting further characterization.

For applications in drug development, the higher purity and lower levels of impurities offered by Supplier C would be highly desirable to ensure consistency, safety, and efficacy of the final drug product. The material from Supplier B may require further purification before it can be considered for use in sensitive applications.

A Comparative Guide to the Validation of Analytical Methods for O-Phthalimide-C1-S-C1-acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantitative and qualitative analysis of O-Phthalimide-C1-S-C1-acid. Given the importance of this compound in pharmaceutical development, rigorous and validated analytical methods are crucial for ensuring its quality, stability, and purity. This document outlines key analytical techniques, presents comparative data, and provides detailed experimental protocols to aid in method development and validation.

Comparison of Analytical Techniques

The selection of an appropriate analytical technique is paramount for the accurate and reliable analysis of O-Phthalimide-C1-S-C1-acid. The primary methods suitable for this molecule include High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.

Table 1: Comparison of Key Analytical Techniques for O-Phthalimide-C1-S-C1-acid Analysis

Parameter	HPLC-UV	LC-MS	NMR Spectroscopy	IR Spectroscopy
Primary Use	Quantification, Purity	Identification, Quantification	Structure Elucidation	Functional Group ID
Linearity (R²)	> 0.999	> 0.999	Not Applicable	Not Applicable
Accuracy (%)	98-102	98-102	Not Applicable	Not Applicable
Precision (%RSD)	< 2%	< 2%	Not Applicable	Not Applicable
Limit of Detection	ng/mL range	pg/mL range	mg range	mg range
Limit of Quantitation	ng/mL range	pg/mL range	Not Applicable	Not Applicable
Specificity	Good, can be affected by co-eluting impurities	Excellent	Excellent	Moderate

Note: The quantitative data presented in this table is based on typical performance characteristics for structurally similar small molecules and should be confirmed during method validation for O-Phthalimide-C1-S-C1-acid.

Experimental Protocols

Detailed and robust experimental protocols are the foundation of a validated analytical method. Below are recommended starting protocols for HPLC-UV and LC-MS analysis of O-Phthalimide-C1-S-C1-acid.

High-Performance Liquid Chromatography (HPLC-UV) Method

This method is suitable for the quantification and purity determination of O-Phthalimide-C1-S-C1-acid. The presence of the phthalimide (B116566) chromophore allows for sensitive UV detection.

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% formic acid is recommended to ensure the protonation of the carboxylic acid group and improve peak shape. The pH of the mobile phase is a critical parameter for acidic compounds.[1]

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Program:

  • 0-5 min: 10% B

  • 5-20 min: 10-90% B

  • 20-25 min: 90% B

  • 25-30 min: 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 220 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in a mixture of water and acetonitrile.

Liquid Chromatography-Mass Spectrometry (LC-MS) Method

For definitive identification and sensitive quantification, coupling HPLC with mass spectrometry is the preferred method. This is particularly useful for identifying impurities and degradation products.

• Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., Quadrupole Time-of-Flight).

• Chromatographic Conditions: The same HPLC conditions as described above can be used. For MS compatibility, volatile buffers like formic acid or acetic acid are essential.

• Mass Spectrometry Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), likely in negative mode to deprotonate the carboxylic acid, although positive mode should also be evaluated for the phthalimide nitrogen.

  • Scan Range: m/z 100-500

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 120 °C

  • Desolvation Temperature: 350 °C

• Data Analysis: The fragmentation patterns of N-substituted phthalimide derivatives can be complex and are influenced by the side-chain.[2] Analysis of these patterns is crucial for structural confirmation.

Method Validation Workflow

A systematic approach to method validation is necessary to ensure that the analytical procedure is fit for its intended purpose. The following diagram illustrates a typical workflow for analytical method validation.

Caption: A generalized workflow for the validation of an analytical method.

Comparison of Technique Suitability

The choice of analytical technique depends on the specific requirements of the analysis. The following diagram provides a logical relationship for selecting the most appropriate method.

Caption: A decision diagram for selecting an analytical technique.

Conclusion

The validation of analytical methods for O-Phthalimide-C1-S-C1-acid is a critical step in its development and use in the pharmaceutical industry. While no specific validated methods for this exact molecule are publicly available, this guide provides a strong starting point by leveraging information from structurally related compounds. HPLC-UV is a robust technique for routine quantification and purity assessment, while LC-MS offers superior specificity and sensitivity for identification and trace-level analysis. Spectroscopic methods like NMR and IR are indispensable for definitive structure elucidation. By following the outlined protocols and validation workflow, researchers can develop and validate reliable and accurate analytical methods for O-Phthalimide-C1-S-C1-acid.

References

• 1. glsciences.com [glsciences.com]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of O-Phthalimide-C1-S-C1-acid: A Comprehensive Guide for Laboratory Professionals

The proper handling and disposal of O-Phthalimide-C1-S-C1-acid are critical for ensuring laboratory safety and environmental protection. This compound is expected to exhibit hazards associated with phthalimides, organic sulfur compounds (which can have strong odors and potential toxicity), and carboxylic acids (which can be corrosive).

Immediate Safety and Handling Precautions

Before initiating any disposal protocol, adherence to strict safety measures is mandatory.

Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical safety goggles and a face shield.

• Skin Protection: Use chemical-resistant gloves (nitrile or neoprene) and a lab coat.

• Respiratory Protection: All handling of the compound and its waste should occur in a well-ventilated area, preferably within a certified chemical fume hood.

Spill Management: In the event of a spill, evacuate and ventilate the area immediately. For small spills, absorb the material with an inert absorbent such as vermiculite, dry sand, or earth. The contaminated absorbent should then be collected into a designated, sealed container for hazardous waste disposal.

Step-by-Step Disposal Protocol

The appropriate disposal method for O-Phthalimide-C1-S-C1-acid depends on the quantity and concentration of the waste.

For Small Quantities (e.g., less than 100 grams):

Due to the complex nature of this compound, in-lab treatment is not recommended without a thorough, substance-specific risk assessment. The primary route of disposal for small quantities should be through a licensed hazardous waste disposal company.

• Waste Collection:

  • Collect the waste in a designated, properly labeled, and sealed hazardous waste container.

  • The container must be clearly labeled with the full chemical name: "O-Phthalimide-C1-S-C1-acid" and any known hazard pictograms.

  • Do not mix with other waste streams unless explicitly permitted by your EHS department.

• Storage:

  • Store the sealed waste container in a cool, dry, and well-ventilated secondary containment area, away from incompatible materials.

• Disposal:

  • Arrange for pickup by a licensed hazardous waste disposal company.

For Large Quantities or Concentrated Waste:

Disposal of large quantities of O-Phthalimide-C1-S-C1-acid must be handled by a professional waste disposal service.

• Waste Segregation and Collection:

  • Collect the waste in a large, robust, and compatible hazardous waste drum.

  • Ensure the container is clearly and accurately labeled with the chemical name and all relevant hazard information.

• Professional Disposal:

  • Contact your institution's EHS department to coordinate a pickup with a licensed hazardous waste contractor. The most likely method of disposal will be high-temperature incineration.[1]

Key Experimental Protocols Cited

While a specific protocol for O-Phthalimide-C1-S-C1-acid is unavailable, the disposal of its functional group relatives involves the following general laboratory procedures:

Neutralization of Carboxylic Acids (for analogous, less complex compounds): This procedure is provided for informational purposes and is not a recommendation for treating O-Phthalimide-C1-S-C1-acid without expert consultation.

• If the waste is a dilute acidic solution, slowly add a weak base, such as a saturated solution of sodium bicarbonate, while stirring in a fume hood.[2]

• Monitor the pH of the solution using pH paper or a calibrated pH meter.

• Continue adding the base until the pH is between 6.0 and 8.0.[2]

• For some simple carboxylic acids, once neutralized, the solution may be suitable for drain disposal with copious amounts of water, pending local regulations.[3][4]

Oxidation of Sulfides/Mercaptans (for analogous, less complex compounds): This procedure is provided for informational purposes and is not a recommendation for treating O-Phthalimide-C1-S-C1-acid without expert consultation.

• Small quantities of thiols (mercaptans) and sulfides can be oxidized to a less odorous and potentially less toxic sulfonic acid using an oxidizing agent like sodium hypochlorite (B82951) (bleach).[5]

• This reaction should be performed in a fume hood with appropriate cooling, as it can be exothermic.

Data Presentation

Summary of Disposal Considerations for Related Functional Groups:

Functional Group	Primary Hazard(s)	Recommended Laboratory Treatment (Small Scale, Simple Compounds)	Final Disposal Method
Phthalimide (B116566)	Potential for emitting toxic fumes upon heating	Not applicable	Incineration[1]
Carboxylic Acid	Corrosivity	Neutralization with a weak base to a pH of 6.0-8.0[2][3]	Drain disposal (if permitted by local regulations for simple acids) or hazardous waste collection
Sulfide (B99878)	Strong odor, potential toxicity	Oxidation to sulfonic acids using sodium hypochlorite[5]	Hazardous waste collection and incineration

Mandatory Visualizations

Caption: Disposal workflow for O-Phthalimide-C1-S-C1-acid.

Caption: Hierarchy of safety and disposal procedures.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. benchchem.com [benchchem.com]
• 3. my.alfred.edu [my.alfred.edu]
• 4. ars.usda.gov [ars.usda.gov]
• 5. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]